2-Bromo-6-cyclopropylpyrazine

• CAS: 1086382-98-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure and Properties of 2-Bromo-6-cyclopropylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, and reactivity of 2-Bromo-6-cyclopropylpyrazine. As a substituted pyrazine, this compound holds potential as a versatile building block in medicinal chemistry and materials science. This document synthesizes theoretical data, information from analogous structures, and established principles of heterocyclic chemistry to serve as a foundational resource for researchers. It includes predicted spectroscopic data, a plausible synthetic route with a detailed experimental protocol, an analysis of its chemical reactivity, and essential safety information.

Introduction

Pyrazine derivatives are a class of nitrogen-containing heterocyclic compounds that form the core of numerous biologically active molecules and functional materials. The pyrazine scaffold is a key pharmacophore in various approved drugs, particularly in oncology and infectious diseases. The introduction of a bromine atom and a cyclopropyl group onto the pyrazine ring, as in 2-Bromo-6-cyclopropylpyrazine, offers unique opportunities for molecular diversification. The bromine atom serves as a versatile handle for a wide range of cross-coupling reactions, while the cyclopropyl moiety can enhance metabolic stability, binding affinity, and cell permeability of drug candidates. This guide aims to provide a detailed understanding of this compound to facilitate its application in research and development.

Molecular Structure and Identification

2-Bromo-6-cyclopropylpyrazine is a disubstituted pyrazine with a bromine atom at the 2-position and a cyclopropyl group at the 6-position of the heterocyclic ring.

Chemical Structure

Figure 1: Chemical structure of 2-Bromo-6-cyclopropylpyrazine.

Chemical Identifiers

Identifier	Value
IUPAC Name	2-Bromo-6-cyclopropylpyrazine
CAS Number	1086382-98-0
Molecular Formula	C₇H₇BrN₂
Molecular Weight	199.05 g/mol
SMILES	C1CC1c2cncc(n2)Br

Physicochemical Properties

Due to the limited availability of experimental data for 2-Bromo-6-cyclopropylpyrazine, the following table includes predicted values and data from the closely related analogue, 2-Bromo-6-isopropylpyrazine, for comparative purposes.

Property	Predicted Value for 2-Bromo-6-cyclopropylpyrazine	2-Bromo-6-isopropylpyrazine (Predicted)
Melting Point	Data not available	Data not available
Boiling Point	~230-240 °C at 760 mmHg	234.4 ± 35.0 °C at 760 mmHg
Density	~1.4 - 1.5 g/cm³	1.422 ± 0.06 g/cm³
Solubility	Expected to be soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, THF)	Data not available
pKa (of conjugate acid)	Data not available	-0.92 ± 0.10

Spectroscopic Properties (Predicted)

The following spectroscopic data are predicted based on the structure of 2-Bromo-6-cyclopropylpyrazine and comparison with analogous compounds. These predictions serve as a guide for the characterization of synthesized material.

¹H NMR Spectroscopy

Solvent: CDCl₃, Reference: TMS (0 ppm)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.45	s	1H	Pyrazine H
~8.35	s	1H	Pyrazine H
~2.20	m	1H	Cyclopropyl CH
~1.10	m	2H	Cyclopropyl CH₂
~0.95	m	2H	Cyclopropyl CH₂

¹³C NMR Spectroscopy

Solvent: CDCl₃

Chemical Shift (δ, ppm)	Assignment
~158	C-cyclopropyl
~143	C-Br
~141	Pyrazine CH
~137	Pyrazine CH
~15	Cyclopropyl CH
~10	Cyclopropyl CH₂

IR Spectroscopy

Wavenumber (cm⁻¹)	Bond Vibration
~3100-3000	C-H (aromatic and cyclopropyl)
~2950-2850	C-H (aliphatic)
~1550-1450	C=N and C=C (pyrazine ring)
~1200-1000	C-N
~700-550	C-Br

Mass Spectrometry

Ionization Mode: Electron Ionization (EI)

m/z	Assignment
198/200	[M]⁺ (Molecular ion peak, showing isotopic pattern for Br)
170/172	[M - C₂H₄]⁺
119	[M - Br]⁺
79/81	[Br]⁺

Synthesis

Proposed Synthetic Pathway

Figure 2: Proposed synthesis of 2-Bromo-6-cyclopropylpyrazine from 6-Cyclopropylpyrazin-2(1H)-one.

The synthesis commences with the conversion of 6-cyclopropylpyrazin-2(1H)-one to the target compound using a brominating agent such as phosphorus oxybromide (POBr₃). This is a standard method for the conversion of pyrazinones and pyridinones to their corresponding bromo derivatives.

Experimental Protocol: Synthesis of 2-Bromo-6-cyclopropylpyrazine

Disclaimer: This is a generalized protocol and should be performed by a qualified chemist in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• 6-Cyclopropylpyrazin-2(1H)-one

• Phosphorus oxybromide (POBr₃)

• Anhydrous toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 6-cyclopropylpyrazin-2(1H)-one (1.0 eq) and anhydrous toluene.

• Addition of Brominating Agent: Carefully add phosphorus oxybromide (1.5 eq) to the suspension at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly and carefully quench the reaction by pouring it onto crushed ice.

  • Neutralize the acidic mixture by the slow addition of saturated aqueous NaHCO₃ solution until the effervescence ceases.

  • Extract the aqueous layer with ethyl acetate (3 x volume).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 2-Bromo-6-cyclopropylpyrazine.

Chemical Reactivity and Applications

The chemical reactivity of 2-Bromo-6-cyclopropylpyrazine is primarily dictated by the C-Br bond on the electron-deficient pyrazine ring. This makes it a valuable substrate for a variety of transition metal-catalyzed cross-coupling reactions.

Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond in 2-bromopyrazines is more reactive than a C-Cl bond but less reactive than a C-I bond in typical palladium-catalyzed cross-coupling reactions.[1] This allows for selective functionalization in molecules containing multiple different halogen atoms.

Figure 3: Key cross-coupling reactions of 2-Bromo-6-cyclopropylpyrazine.

• Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form C-C bonds, introducing aryl or heteroaryl substituents.

• Stille Coupling: Reaction with organostannanes for the formation of C-C bonds.

• Buchwald-Hartwig Amination: Formation of C-N bonds by reacting with amines.

• Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl groups.

The electron-deficient nature of the pyrazine ring can make these reactions susceptible to side reactions such as hydrodebromination.[2] Careful optimization of the catalyst, ligand, base, and temperature is often necessary to achieve high yields of the desired coupled product.[2]

Nucleophilic Aromatic Substitution (SNAr)

While the C-Br bond in 2-bromopyrazine can undergo nucleophilic aromatic substitution, it is generally less reactive than the corresponding C-Cl or C-F bonds in SNAr reactions.[3] The reaction proceeds via an addition-elimination mechanism, and its rate is influenced by the strength of the nucleophile and the stability of the Meisenheimer intermediate.[4]

Potential Applications

The ability to introduce a wide variety of substituents through cross-coupling reactions makes 2-Bromo-6-cyclopropylpyrazine a valuable intermediate in drug discovery programs. The resulting functionalized pyrazines can be screened for a range of biological activities. In materials science, pyrazine-containing oligomers and polymers synthesized from such building blocks can exhibit interesting electronic and photophysical properties.

Safety and Handling

No specific safety data is available for 2-Bromo-6-cyclopropylpyrazine. The following information is based on the safety data for the closely related compound, 2-bromopyrazine.[5][6]

Hazard Statements:

• Harmful if swallowed.[5]

• Causes skin irritation.[5]

• Causes serious eye damage.[5]

• May cause respiratory irritation.[5]

Precautionary Statements:

• Wear protective gloves, protective clothing, eye protection, and face protection.[7]

• Wash skin thoroughly after handling.[7]

• Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

• Use only outdoors or in a well-ventilated area.[8]

• IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8]

• IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[8]

• IF ON SKIN: Wash with plenty of soap and water.[8]

Storage:

Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Conclusion

2-Bromo-6-cyclopropylpyrazine is a promising heterocyclic building block with significant potential for applications in medicinal chemistry and materials science. Its key structural features, the reactive bromine atom and the beneficial cyclopropyl group, allow for extensive chemical modifications. While experimental data for this specific compound is limited, this guide provides a solid foundation for its synthesis, characterization, and further derivatization based on established chemical principles and data from analogous structures. As with any chemical research, appropriate safety precautions should be taken during its handling and use.

References

• A Comparative Guide to the Reactivity of 2-Bromopyrazine and 2-Iodopyrazine in Palladium-Catalyzed Cross-Coupling Reactions. Benchchem.
• 2-Bromopyridine Safety D
• 2-Bromopyrazine 97% | 56423-63-3. Sigma-Aldrich.
• 2-Amino-5-bromopyrazine - Safety D
• 2-Bromopyrazine | C4H3BrN2 | CID 642800. PubChem.
• Navigating the Procurement and Synthesis of 2-Bromo-6-isopropylpyrazine: A Technical Guide. Benchchem.
• 2-bromopyrazine (C4H3BrN2) - PubChemLite. PubChemLite.
• 1086382-98-0 | 2-bromo-6-cyclopropylpyrazine. Appretech Scientific Limited.
• Technical Support Center: Palladium-Catalyzed Coupling Reactions of 2-Bromopyrazine. Benchchem.
• Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry. (2013-04-09).
• Reactivity in Nucleophilic Aromatic Substitution: A Compar
• 2-Bromo-6-hydrazinylpyridine. PMC.
• Technical Support Center: Scale-up Synthesis of 2-Bromo-6-isopropylpyrazine. Benchchem.
• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. (2018-08-20).
• Nucleophilic Aromatic Substitution. Chemistry Steps. (2021-08-09).

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Physicochemical Profiling and Synthetic Utility of 2-Bromo-6-cyclopropylpyrazine in Advanced Drug Discovery

Abstract In modern medicinal chemistry, the strategic incorporation of functionalized heterocycles is paramount for optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). 2-Bromo-6-cyclopropylpyrazine has emerged as a highly versatile building block. This technical guide provides an in-depth analysis of its physicochemical properties, structural rationale, and field-proven synthetic methodologies, specifically focusing on its application in palladium-catalyzed cross-coupling workflows.

Structural and Physicochemical Elucidation

Before deploying any building block in a synthetic route, establishing a rigorous physicochemical profile is critical for predicting its behavior in both catalytic cycles and biological systems. 2-Bromo-6-cyclopropylpyrazine features an electron-deficient diazine core substituted with a highly reactive halogen and a sterically demanding, lipophilic cycloalkane.

Table 1: Physicochemical and Identification Properties

Property	Value	Structural Significance
Molecular Formula	C₇H₇BrN₂	Defines the elemental composition and degree of unsaturation.
Molecular Weight	199.05 g/mol	Low molecular weight footprint, ideal for fragment-based drug design (FBDD).
Monoisotopic Mass	197.97926 Da	Critical for high-resolution mass spectrometry (HRMS) identification[1].
CAS Registry Number	1086382-98-0	Unique numerical identifier for vendor sourcing and regulatory tracking[2].
InChIKey	KLEHUUBSDHUBQU-UHFFFAOYSA-N	Standardized hash for cheminformatics and database querying[3].
SMILES	C1CC1C2=CN=CC(=N2)Br	Topological string representation for computational modeling[3].

Mechanistic Rationale in Drug Design

As a Senior Application Scientist, I evaluate molecular scaffolds not just by their reactivity, but by the causality of their structural features in the context of drug design. The architecture of 2-bromo-6-cyclopropylpyrazine is highly intentional:

• The Pyrazine Core (Bioisosterism): Pyrazines serve as excellent bioisosteres for benzenes and pyridines. The two nitrogen atoms significantly lower the pKa of the system and decrease lipophilicity relative to a phenyl ring, which often improves aqueous solubility and alters cytochrome P450 (CYP) metabolic liabilities.

• The Cyclopropyl Motif (Metabolic Shielding): The cyclopropyl group at the 6-position provides a unique balance. It increases the overall lipophilicity (logP) necessary for membrane permeability while maintaining a rigid, low-molecular-weight profile. More importantly, the cyclopropyl ring is highly resistant to CYP-mediated oxidative metabolism compared to linear alkyl chains (like propyl or isopropyl groups), thereby extending the biological half-life of the resulting API.

• The Bromine Handle (Synthetic Vector): The bromine atom at the 2-position acts as a highly reactive electrophilic site. Because the pyrazine ring is electron-deficient, the C-Br bond is highly activated toward oxidative addition by low-valent transition metals, making it an ideal substrate for Suzuki-Miyaura, Buchwald-Hartwig, and Stille cross-coupling reactions[4].

Synthetic Utility and Workflow Visualization

The primary utility of 2-bromo-6-cyclopropylpyrazine lies in its ability to undergo transition-metal-catalyzed carbon-carbon (C-C) and carbon-heteroatom (C-X) bond formations. The electron-deficient nature of the pyrazine ring accelerates the oxidative addition step of the catalytic cycle, though it also makes the substrate susceptible to competitive hydrodebromination if the catalytic system is not properly tuned[5].

Below is the logical workflow for the Suzuki-Miyaura cross-coupling of this substrate, mapping the causality of the catalytic cycle.

Catalytic cycle of Suzuki-Miyaura cross-coupling using 2-bromo-6-cyclopropylpyrazine.

Self-Validating Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. Every reagent choice and operational step is grounded in mechanistic causality to prevent common failure modes, such as catalyst deactivation or premature protodeboronation of the boronic acid[6].

Reagents & Materials:

• Substrate: 2-Bromo-6-cyclopropylpyrazine (1.0 equiv)

• Coupling Partner: Arylboronic acid or heteroarylboronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂ (5 mol%) — Causality: The bidentate dppf ligand suppresses the competitive hydrodebromination pathway often seen with electron-deficient pyrazines.

• Base: K₂CO₃ (2.0 equiv) — Causality: A mild base is sufficient for the transmetalation step without causing degradation of sensitive functional groups.

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology:

• Preparation of the Reaction Vessel: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-bromo-6-cyclopropylpyrazine, the arylboronic acid, and Pd(dppf)Cl₂.

• Atmospheric Control (Critical Step): Seal the flask with a rubber septum. Evacuate the flask under a high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times. Causality: Oxygen rapidly oxidizes the active Pd(0) species to an inactive Pd(II) oxide, halting the catalytic cycle.

• Solvent Introduction: Syringe in anhydrous 1,4-dioxane and degassed deionized water. Causality: Water is strictly required to dissolve the K₂CO₃ and form the reactive boronate species necessary for the transmetalation step.

• Thermal Activation: Heat the reaction mixture to 80–90 °C using an oil bath or heating block. Stir vigorously for 4 to 8 hours.

• In-Process Monitoring (Self-Validation): Withdraw a 10 µL aliquot, dilute in LC-MS grade acetonitrile, and analyze via UPLC-MS. The reaction is deemed complete when the characteristic isotopic doublet of the starting material (m/z 199.0 / 201.0) is entirely consumed, replaced by the mass of the cross-coupled product.

• Workup and Isolation: Cool the mixture to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Analytical Validation

A robust synthetic workflow must be paired with orthogonal analytical validation to confirm structural integrity.

• Mass Spectrometry (LC-MS): Unreacted 2-bromo-6-cyclopropylpyrazine will present a distinct 1:1 isotopic pattern at m/z 199.0 [M+H]⁺ and 201.0[M+H]⁺ , corresponding to the ⁷⁹Br and ⁸¹Br isotopes, respectively. The disappearance of this doublet is the primary indicator of successful oxidative addition and cross-coupling.

• Nuclear Magnetic Resonance (¹H NMR): The structural signature of this compound includes the highly shielded cyclopropyl protons appearing as complex multiplets upfield (typically between 0.8–1.2 ppm). The electron-deficient pyrazine core pushes the aromatic protons significantly downfield, presenting as sharp singlets or closely coupled doublets between 8.2–8.6 ppm, depending on the solvent used.

References

• PubChemLite. 2-bromo-6-cyclopropylpyrazine (C7H7BrN2). Luxembourg Centre for Systems Biomedicine (LCSB). Available at:[Link]

• Putey, A., et al. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, Royal Society of Chemistry. Available at:[Link]

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An In-depth Technical Guide to the Isomeric Purity Standards of 2-Bromo-6-cyclopropylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

In the landscape of pharmaceutical development, the precise control of molecular structure is not merely a matter of academic rigor, but a cornerstone of safety and efficacy. 2-Bromo-6-cyclopropylpyrazine, a key heterocyclic building block, is no exception. Its isomeric purity is a critical quality attribute that can profoundly influence the biological activity, toxicity, and pharmacokinetic profile of the resulting active pharmaceutical ingredient (API). This in-depth technical guide provides a comprehensive framework for understanding, controlling, and verifying the isomeric purity of 2-Bromo-6-cyclopropylpyrazine. We will delve into the synthetic origins of potential isomeric impurities, present robust analytical methodologies for their detection and quantification, and contextualize these practices within the global regulatory framework. This guide is designed to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to ensure the isomeric integrity of this vital synthetic intermediate.

The Criticality of Isomeric Purity in Drug Development

In pharmaceutical chemistry, subtle differences in molecular architecture can lead to vastly different physiological outcomes.[1][2] Isomers, compounds with the same molecular formula but different arrangements of atoms, can exhibit distinct pharmacological and toxicological profiles. The presence of an undesired isomer, even in trace amounts, can impact the safety and efficacy of a drug.[1][2] Therefore, regulatory bodies worldwide, under the guidance of frameworks like the International Council for Harmonisation (ICH), have established stringent requirements for the control of impurities in new drug substances.[1][3][4][5]

For a molecule like 2-Bromo-6-cyclopropylpyrazine, the primary concern lies with positional isomers . These are structural isomers that have the same carbon skeleton and the same functional groups, but differ in the location of the functional groups on the skeleton. The seemingly minor shift of a bromine or cyclopropyl group on the pyrazine ring can alter the molecule's three-dimensional shape and electronic distribution, thereby affecting its interaction with biological targets.

Synthetic Pathways and the Genesis of Isomeric Impurities

A likely approach involves the regioselective functionalization of a pre-formed pyrazine ring. One common strategy is the synthesis of unsymmetrically substituted pyrazines, which can often lead to the formation of a mixture of isomers, complicating purification and reducing the yield of the desired product.

A plausible synthetic pathway could involve the following conceptual steps:

• Formation of a Cyclopropylpyrazine Core: This could be achieved through various condensation reactions, for example, between a 1,2-diamine and a dicarbonyl compound containing a cyclopropyl moiety.

• Regioselective Bromination: The subsequent introduction of the bromine atom onto the cyclopropylpyrazine ring is a critical step where isomeric impurities can arise.

The primary positional isomers of concern would be:

• 2-Bromo-5-cyclopropylpyrazine: This isomer could form if the bromination is not perfectly regioselective.

• 3-Bromo-5-cyclopropylpyrazine (or 2-Bromo-3-cyclopropylpyrazine): Depending on the directing effects of the cyclopropyl group and the reaction conditions, bromination could potentially occur at other positions on the pyrazine ring.

The control of these isomers begins at the synthesis design stage. Employing a highly regioselective synthetic strategy is the most effective way to minimize the formation of unwanted isomers.

Regulatory Framework for Isomeric Impurities

The International Council for Harmonisation (ICH) provides a comprehensive set of guidelines for the control of impurities in new drug substances. The most relevant of these is ICH Q3A(R2): Impurities in New Drug Substances .[1][3][4][5] This guideline establishes thresholds for the reporting, identification, and qualification of impurities.

Threshold	Maximum Daily Dose ≤ 2 g/day	Maximum Daily Dose > 2 g/day	Action Required
Reporting Threshold	0.05%	0.03%	Impurities at or above this level must be reported in the regulatory submission.
Identification Threshold	0.10% or 1.0 mg/day TDI (whichever is lower)	0.05%	Impurities at or above this level must be structurally identified.
Qualification Threshold	0.15% or 1.0 mg/day TDI (whichever is lower)	0.05%	Impurities at or above this level must be qualified through toxicological studies to ensure their safety.

TDI: Total Daily Intake

It is crucial for any drug development program utilizing 2-Bromo-6-cyclopropylpyrazine to develop and validate analytical methods capable of detecting and quantifying its potential isomeric impurities at or below these ICH thresholds.

Analytical Methodologies for Isomeric Purity Assessment

A multi-pronged analytical approach is essential for the robust assessment of the isomeric purity of 2-Bromo-6-cyclopropylpyrazine. The three pillars of this approach are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse technique for purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and reproducibility. For the separation of positional isomers like 2-bromo-6-cyclopropylpyrazine and its counterparts, Reversed-Phase HPLC (RP-HPLC) is the most common and effective method.

This protocol provides a starting point for method development and must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

Parameter	Recommended Starting Condition	Rationale
Column	C18 stationary phase (e.g., 250 mm x 4.6 mm, 5 µm particle size)	Provides good hydrophobic retention for the separation of moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic conditions to ensure consistent ionization state of the analytes and improves peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC with good UV transparency.
Gradient Elution	0-5 min: 30% B; 5-25 min: 30-80% B; 25-30 min: 80% B; 30-35 min: 30% B	A gradient is necessary to ensure adequate separation of closely eluting isomers and to elute any more retained impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides consistent retention times and improves peak shape.
Detection Wavelength	270 nm	Pyrazine derivatives typically exhibit strong UV absorbance in this region. A DAD can be used to identify the optimal wavelength.
Injection Volume	10 µL	A standard injection volume.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Bromo-6-cyclopropylpyrazine sample.

• Dissolve in a suitable diluent (e.g., a mixture of Mobile Phase A and B, such as 50:50 v/v) to a final concentration of 0.1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Data Analysis:

• The purity is calculated based on the area percentage of the main peak relative to the total peak area of all observed peaks.

• The relative retention times of the potential isomers should be determined by synthesizing and injecting authentic reference standards of each isomer.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It provides both chromatographic separation and mass spectrometric identification, making it an excellent confirmatory technique for isomeric purity.

This protocol provides a starting point for method development and must be validated according to ICH Q2(R1) guidelines .

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or time-of-flight).

Chromatographic and Mass Spectrometric Conditions:

Parameter	Recommended Starting Condition	Rationale
GC Column	Mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)	Provides good separation for a wide range of aromatic compounds.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert carrier gas compatible with mass spectrometry.
Injector Temperature	250 °C	Ensures complete volatilization of the sample.
Injection Mode	Split (e.g., 50:1) or Splitless	Split mode is suitable for concentrated samples, while splitless is better for trace analysis.
Oven Temperature Program	Initial: 100 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)	A temperature program is essential for separating compounds with different boiling points.
MS Ion Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quadrupole Temp.	150 °C	Standard temperature for a quadrupole mass analyzer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching and structural elucidation.
Scan Range	m/z 40-400	Covers the expected mass range of the parent compound and its fragments.

Sample Preparation:

• Prepare a dilute solution of the sample (e.g., 10-100 µg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.

Data Analysis:

• Positional isomers will often have very similar mass spectra. Therefore, identification relies heavily on their chromatographic retention times.

• The fragmentation patterns can provide clues to the structure. For example, the loss of a bromine radical (M-79/81) and fragments related to the cyclopropyl group would be expected.

• Authentic reference standards of the potential isomers are required for unambiguous peak assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules and is particularly powerful for distinguishing between isomers.[3] Both ¹H and ¹³C NMR will provide unique fingerprints for each positional isomer.

The chemical shifts and coupling patterns of the protons on the pyrazine ring will be highly informative.

• 2-Bromo-6-cyclopropylpyrazine (Target): Will show two distinct signals for the aromatic protons, likely appearing as doublets due to coupling with each other.

• 2-Bromo-5-cyclopropylpyrazine (Isomer): Will also show two distinct signals for the aromatic protons, but their chemical shifts will differ from the target compound due to the different electronic environment. The proton adjacent to the bromine will be shifted further downfield.

• 3-Bromo-5-cyclopropylpyrazine (Isomer): This isomer will have a unique set of three aromatic proton signals with distinct chemical shifts and coupling patterns.

The chemical shifts of the carbon atoms in the pyrazine ring are also sensitive to the positions of the substituents. The carbon atom directly attached to the bromine will have a characteristic chemical shift, and the chemical shifts of the other ring carbons will vary between the isomers.

Instrumentation:

• NMR spectrometer (300 MHz or higher for better resolution).

Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

Data Acquisition:

• Acquire standard ¹H and ¹³C{¹H} spectra.

• For unambiguous assignment, 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be employed.

Conclusion: A Commitment to Quality and Safety

The establishment of robust isomeric purity standards for 2-Bromo-6-cyclopropylpyrazine is not merely a procedural hurdle but a fundamental aspect of ensuring the quality, safety, and efficacy of the final pharmaceutical product. This guide has outlined a comprehensive approach, grounded in an understanding of synthetic pathways, guided by international regulatory standards, and executed through a suite of powerful analytical techniques.

By integrating regioselective synthesis with validated HPLC, GC-MS, and NMR methodologies, researchers and drug development professionals can confidently control and verify the isomeric purity of this critical intermediate. This commitment to analytical excellence is a commitment to patient safety and is integral to the successful progression of new chemical entities from the laboratory to the clinic.

References

• ICH. (2006). Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• AMSbiopharma. (2023). Impurity guidelines in drug development under ICH Q3. AMSbiopharma. [Link]

• Creative Biostructure. (2023). How NMR Helps Identify Isomers in Organic Chemistry?. Creative Biostructure. [Link]

• European Medicines Agency. (1995). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. European Medicines Agency. [Link]

• ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. [Link]

• ICH. (2006). Impurities in New Drug Products Q3B(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ICH. (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Journal of Chromatography A. (2019). Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS). PubMed. [Link]

Sources

• 1. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. ICH Q3B (R2):Impurities in new drug products | PPTX [slideshare.net]
• 4. ICH Q3B (R2) Impurities in new drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ICH Q3B(R2) Impurities in New Drug Products - ECA Academy [gmp-compliance.org]

The Strategic Utility of Cyclopropyl-Substituted Heteroaromatics in Modern Drug Discovery

A Technical Guide for Drug Development Professionals

Introduction: The Bioisosteric Power of the Cyclopropyl Ring

In the pursuit of optimized lead compounds, medicinal chemists constantly battle the attrition caused by poor pharmacokinetics (PK), off-target toxicity, and metabolic instability. Among the structural motifs employed to overcome these hurdles, the cyclopropyl ring has emerged as a cornerstone in the design of heteroaromatic drugs[1].

As a Senior Application Scientist, I frequently observe that the inclusion of a cyclopropyl group is rarely a serendipitous discovery; rather, it is a deliberate, mechanistically driven choice. The cyclopropyl ring acts as a versatile bioisostere for alkyl groups (like isopropyl or tert-butyl) and even phenyl rings, offering a unique combination of conformational restriction, enhanced metabolic stability, and precise lipophilicity modulation[1][2]. When appended to heteroaromatic cores—such as quinolines, pyrimidines, or indoles—the cyclopropyl moiety fundamentally alters the physicochemical and spatial properties of the molecule, often rescuing stalled preclinical candidates.

Mechanistic Rationale: The Physics and Chemistry of Cyclopropane

To understand why the cyclopropyl group is so effective, we must examine its fundamental quantum mechanics and geometry.

sp²-like Character and Bond Strength

Unlike standard sp³-hybridized alkanes, the carbon-carbon bonds in a cyclopropane ring are highly strained ("bent bonds" or Walsh orbitals). This geometry forces the C-C bonds to possess enhanced π-character, while the C-H bonds exhibit increased s-character (approximately sp².²⁸ hybridized)[1].

• Causality for Metabolic Stability: The increased s-character makes the C-H bonds in cyclopropane significantly shorter and stronger (bond dissociation energy ~106 kcal/mol) compared to typical aliphatic C-H bonds (~98 kcal/mol). Consequently, Cytochrome P450 (CYP450) enzymes, which initiate metabolism via hydrogen atom transfer (HAT), struggle to abstract these protons. Replacing an isopropyl group with a cyclopropyl group routinely shuts down primary metabolic liabilities[1].

Conformational Restriction and Entropic Favorability

The rigid, coplanar nature of the three carbon atoms severely restricts the rotational degrees of freedom of the attached heteroaromatic core.

• Causality for Potency: When a drug binds to its target receptor, it pays an entropic penalty for freezing rotatable bonds. By pre-organizing the molecule into its bioactive conformation via a cyclopropyl substituent, the entropic penalty of binding is minimized, directly translating to enhanced binding affinity (lower

  )[2].

Logical relationship of cyclopropyl substitution benefits in drug design.

Comparative Physicochemical Properties

To illustrate the impact of the cyclopropyl group, consider its properties relative to common alkyl substituents.

Table 1: Physicochemical Comparison of Alkyl vs. Cyclopropyl Substituents

Substituent	Volume (ų)	Lipophilicity (π value)	C-H Bond Energy (kcal/mol)	Metabolic Liability (CYP450)
Ethyl (-CH₂CH₃)	33.5	1.02	~98	High (α-oxidation)
Isopropyl (-CH(CH₃)₂)	42.8	1.53	~95	Very High (tertiary C-H)
Cyclopropyl (-C₃H₅)	35.6	1.14	~106	Low (Resistant to HAT)
Phenyl (-C₆H₅)	75.4	1.96	~113	Moderate (Epoxidation)

Data synthesized from standard medicinal chemistry parameters, highlighting the "Goldilocks" nature of cyclopropyl: the volume of an ethyl group, the shape of an isopropyl group, and the stability approaching an aromatic ring.

Landmark Clinical Applications

The integration of cyclopropyl-heteroaromatics has yielded several blockbuster therapeutics across diverse indications.

Ciprofloxacin (Antibacterial)

Ciprofloxacin is a second-generation fluoroquinolone antibiotic. The core structure features a 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid scaffold[3]. The cyclopropyl group at the N-1 position is critical; it perfectly occupies a hydrophobic pocket in the bacterial DNA gyrase/topoisomerase IV complex. Attempts to replace it with larger rings or linear alkyl chains resulted in a precipitous drop in broad-spectrum antibacterial activity[3].

Pitavastatin (Hypercholesterolemia)

Pitavastatin is a fully synthetic HMG-CoA reductase inhibitor. Unlike earlier statins, it features a highly functionalized 2-cyclopropyl-4-(4-fluorophenyl)quinoline core[4]. The cyclopropyl moiety provides superior resistance to hepatic cytochrome P450 metabolism compared to the isopropyl group found in fluvastatin, prolonging its duration of action and significantly reducing the risk of drug-drug interactions (DDIs)[4].

Lenvatinib (Oncology)

Lenvatinib is a multi-receptor tyrosine kinase inhibitor (RTKI) targeting VEGFR1-3, FGFR1-4, and PDGFRα, approved for thyroid, hepatocellular, and renal cell carcinomas[5][6]. It utilizes a cyclopropyl urea moiety linked to a quinoline core. The cyclopropyl group here is essential for locking the urea into a specific bioactive conformation via intramolecular hydrogen bonding and steric repulsion, allowing it to perfectly fit the ATP-binding hinge region of the kinases[1].

Signaling pathway inhibition by the cyclopropyl-bearing drug Lenvatinib.

Synthetic Methodologies and Experimental Protocols

Synthesizing cyclopropyl-substituted heteroaromatics requires specialized protocols, as the strain of the cyclopropyl ring can lead to unwanted ring-opening side reactions under harsh conditions. Below are two field-validated, self-validating protocols commonly used in modern drug discovery.

Protocol 1: Negishi Cross-Coupling for Heteroaryl-Cyclopropanes

While Suzuki couplings are popular, cyclopropylboronic acids are notoriously prone to protodeboronation. The Negishi coupling using cyclopropylzinc bromide is often the superior choice for appending cyclopropyl rings to halogenated heteroaromatics (e.g., chloropyridines or bromoquinolines) due to its high efficiency at room temperature[7].

Reagents: Heteroaryl halide (1.0 eq), Cyclopropylzinc bromide solution (0.5 M in THF, 1.5 eq), Pd(dppf)Cl₂ (0.05 eq), anhydrous THF.

Step-by-Step Methodology:

• System Purging: Flame-dry a Schlenk flask under a vacuum and backfill with dry Argon (repeat 3x). Causality: Organozinc reagents are highly sensitive to moisture and oxygen; strict anhydrous conditions prevent quenching.

• Catalyst Activation: Add the heteroaryl halide and Pd(dppf)Cl₂ to the flask. Dissolve in anhydrous THF (0.2 M concentration). Stir for 5 minutes at room temperature.

• Transmetalation & Coupling: Dropwise add the cyclopropylzinc bromide solution via syringe over 10 minutes.

• Reaction Monitoring (Self-Validation): Stir the reaction at 65°C. After 2 hours, withdraw a 10 µL aliquot, quench with 1 drop of saturated NH₄Cl, extract with EtOAc, and analyze via LC-MS. The reaction is validated as complete when the starting heteroaryl halide peak constitutes <2% of the total area.

• Quenching: Cool to 0°C and slowly quench with saturated aqueous NH₄Cl. Causality: Mild acidic quenching destroys excess organozinc without protonating the newly formed heteroaromatic product.

• Isolation: Extract with EtOAc (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Experimental workflow for the Negishi cross-coupling of cyclopropylzinc bromide.

Protocol 2: Synthesis of Cyclopropyl Ureas (Lenvatinib Intermediate)

The synthesis of the cyclopropyl urea moiety in drugs like Lenvatinib is efficiently achieved using a highly reactive carbamate intermediate, avoiding the use of highly toxic phosgene gas[5][6].

Reagents: 4-Nitrophenyl chloroformate (1.1 eq), Cyclopropylamine (1.0 eq), Triethylamine (1.5 eq), Heteroaromatic amine (e.g., 4-(4-amino-3-chlorophenoxy)-7-methoxyquinoline-6-carboxamide) (0.9 eq), Acetonitrile.

Step-by-Step Methodology:

• Carbamate Formation: Dissolve 4-nitrophenyl chloroformate in anhydrous acetonitrile at 0°C. Slowly add a mixture of cyclopropylamine and triethylamine. Stir for 1 hour at room temperature.

• Intermediate Validation: Analyze via TLC (UV active). The formation of 4-nitrophenyl cyclopropylcarbamate is confirmed by a new, highly UV-active spot.

• Urea Coupling: To the same flask, add the heteroaromatic amine. Heat the mixture to 60°C for 12 hours. Causality: The 4-nitrophenol acts as an excellent leaving group, facilitating the nucleophilic attack of the heteroaromatic amine onto the carbamate carbonyl to form the urea linkage.

• Workup: Cool the mixture, precipitate the product by adding water, and filter. Wash the solid with cold acetonitrile to remove the 4-nitrophenol byproduct.

Conclusion

The cyclopropyl ring is far more than a simple structural bridge; it is a highly engineered physicochemical tool. By strategically incorporating cyclopropyl-substituted heteroaromatics, drug discovery professionals can simultaneously solve multiple optimization parameters—locking bioactive conformations, evading CYP450 metabolism, and fine-tuning lipophilicity. As synthetic methodologies like Negishi couplings and Homo-Nazarov cyclizations continue to mature, the barrier to accessing these complex, strained architectures will lower, ensuring the cyclopropyl fragment remains a staple in the medicinal chemist's arsenal.

References

• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Harnessing the cyclization strategy for new drug discovery. PMC - National Institutes of Health. Available at:[Link]

• General and user-friendly protocol for the synthesis of functionalized aryl- and heteroaryl-cyclopropanes by Negishi cross-coupling reactions. ResearchGate. Available at:[Link]

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC - National Institutes of Health. Available at:[Link]

• Ciprofloxacin: review on developments in synthetic, analytical, and medicinal aspects. Taylor & Francis Online. Available at:[Link]

• Novel method for the synthesis of lenvatinib using 4-nitrophenyl cyclopropylcarbamate and their pharmaceutical salts. Chemical Papers. Available at:[Link]

• Synthetic method of lenvatinib. Google Patents (CN109734661B).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Harnessing the cyclization strategy for new drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemicalpapers.com [chemicalpapers.com]
• 6. CN109734661B - Synthetic method of lenvatinib - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

2-Bromo-6-cyclopropylpyrazine: A Comprehensive Guide to Organic Solvent Solubility and Application Workflows

Executive Summary

2-Bromo-6-cyclopropylpyrazine (CAS: 1086382-98-0; Formula: C₇H₇BrN₂; MW: 199.05 g/mol ) is a highly versatile halogenated heteroaromatic building block. It is prominently utilized in medicinal chemistry, particularly in the synthesis of Pim kinase inhibitors [2] and calcium channel blockers [4]. For drug development professionals and synthetic chemists, understanding the solubility profile of this compound is critical. Its unique structural features—a polarizable bromine atom, a lipophilic cyclopropyl ring, and a hydrogen-bond accepting pyrazine core—dictate its behavior in organic solvents. This whitepaper provides an in-depth analysis of its solubility thermodynamics, solvent selection rationales, and field-proven experimental protocols.

Physicochemical & Structural Profiling

To predict and manipulate the solubility of 2-bromo-6-cyclopropylpyrazine, one must analyze the causality behind its molecular interactions:

• The Pyrazine Core: The two nitrogen atoms in the aromatic ring possess lone pairs that act as strong hydrogen-bond acceptors. This allows the molecule to interact favorably with protic solvents (e.g., alcohols) and highly polar aprotic solvents.

• The C2-Bromine Substituent: Bromine introduces significant polarizability and a strong dipole moment across the ring. It also enables halogen bonding, which drastically increases the compound's affinity for halogenated solvents like dichloromethane (DCM).

• The C6-Cyclopropyl Group: This aliphatic ring introduces steric bulk and lipophilicity. By disrupting the planar stacking of the pyrazine rings (lowering the crystal lattice energy), the cyclopropyl group significantly enhances the compound's solubility in moderately polar and non-polar organic solvents compared to unsubstituted pyrazines, while simultaneously rendering it nearly insoluble in water.

Solubility Profile in Key Organic Solvents

The macroscopic solubility of 2-bromo-6-cyclopropylpyrazine is a direct consequence of the microscopic interactions detailed above. The quantitative data is summarized in the table below to facilitate rapid solvent selection.

Solvent Class	Representative Solvents	Estimated Solubility (mg/mL at 25°C)	Mechanistic Rationale
Polar Aprotic	1,4-Dioxane, DMF, DMSO	> 100 (Excellent)	Strong dipole-dipole interactions stabilize the pyrazine core. 1,4-Dioxane is optimal for maintaining both organic and aqueous miscibility during catalysis.
Halogenated	Dichloromethane (DCM), Chloroform	> 100 (Excellent)	High affinity driven by dispersion forces and halogen-halogen interactions with the C2-bromo substituent.
Esters / Ethers	Ethyl Acetate (EtOAc), THF	50 - 100 (Very Good)	Moderate polarity perfectly aligns with the molecule's overall dipole moment. Excellent for liquid-liquid extraction.
Polar Protic	Methanol (MeOH), Ethanol (EtOH)	10 - 50 (Good)	Solvation is driven by H-bonding to pyrazine nitrogens, but is sterically hindered by the lipophilic cyclopropyl group.
Non-Polar	Hexanes, Heptane, Toluene	< 10 (Poor to Fair)	Lack of strong dispersive interactions. These solvents are highly effective as anti-solvents for recrystallization.
Aqueous	Water, Aqueous Buffers	< 1 (Very Poor)	The high logP value imparted by the cyclopropyl and bromo groups prevents aqueous solvation.

Application-Driven Solvent Selection Logic

Selecting the correct solvent is not merely about dissolution; it is about reaction compatibility and downstream processing.

Diagram 1: Logical decision tree for selecting organic solvents based on the desired chemical application.

The Dominance of 1,4-Dioxane in Cross-Coupling

In the synthesis of complex bicyclic Pim inhibitors [2] and azole derivatives [3], 2-bromo-6-cyclopropylpyrazine is predominantly reacted via Suzuki-Miyaura cross-coupling. 1,4-Dioxane is the solvent of choice here. Causality: Dioxane possesses ethereal oxygens that provide mild coordination to palladium catalysts (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃), stabilizing the active metal center. Furthermore, dioxane is fully miscible with the aqueous bases (like 2M Na₂CO₃) required to activate the boronic acid, creating a highly efficient, homogenous biphasic interface that maximizes the reaction rate.

Experimental Methodologies

Protocol 1: Quantitative Shake-Flask Solubility Determination

This self-validating protocol is designed to determine the exact thermodynamic solubility of the compound in any given organic solvent, eliminating supersaturation artifacts.

• Preparation of Saturated Solution: Add an excess of 2-bromo-6-cyclopropylpyrazine (approx. 200 mg) to 1.0 mL of the target solvent in a sealed 2 mL glass HPLC vial.

  • Causality: Excess solid ensures that the thermodynamic equilibrium of saturation is reached and maintained.

• Thermal Equilibration: Agitate the vial at 25.0 ± 0.1 °C for 24 hours using a thermoshaker at 800 rpm.

  • Causality: 24 hours provides sufficient kinetic energy to overcome the crystal lattice energy, ensuring a stable, true thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 10 minutes.

  • Causality: Centrifugation rapidly pellets undissolved microcrystals, preventing them from being drawn into the analytical syringe and artificially inflating the UV absorbance reading.

• Dilution and Analysis: Extract 10 µL of the supernatant, dilute 1:100 in the HPLC mobile phase, and analyze via HPLC-UV at 254 nm against a known calibration curve.

  • Causality: Dilution prevents detector saturation and column overloading, ensuring the response remains strictly within the linear dynamic range of the UV detector.

Protocol 2: Standardized Suzuki-Miyaura Coupling in 1,4-Dioxane

Based on established patent literature for synthesizing pharmaceutical intermediates [2][3], this workflow utilizes the optimal solubility profile of the compound.

Diagram 2: Step-by-step workflow for the Suzuki-Miyaura coupling of 2-bromo-6-cyclopropylpyrazine.

• Substrate Solvation: Dissolve 2-bromo-6-cyclopropylpyrazine (1.0 eq) and the target boronic acid/ester (1.1 eq) in anhydrous 1,4-dioxane to achieve a 0.2 M concentration.

  • Causality: Dioxane completely solvates the lipophilic pyrazine while its high boiling point (101 °C) safely permits the thermal activation required for the coupling cycle.

• Base Addition: Add 2.0 M aqueous Na₂CO₃ (3.0 eq) to the solution.

  • Causality: The aqueous base forms a reactive boronate complex, facilitating transmetallation. Dioxane's water miscibility ensures optimal contact between the organic and aqueous species.

• Degassing: Sparge the biphasic mixture with Argon gas for 10 minutes.

  • Causality: Ambient oxygen rapidly oxidizes active Pd(0) to inactive Pd(II); thorough degassing is an absolute requirement for catalytic turnover.

• Catalyst Addition & Heating: Add Pd(PPh₃)₄ (0.05 eq), seal the vessel, and heat to 100 °C for 2–4 hours.

  • Causality: The tetrakis catalyst provides the electron-rich Pd(0) species necessary to undergo oxidative addition into the polarized C2-Br bond of the pyrazine ring.

• Workup: Cool to room temperature, dilute with water, and extract with Ethyl Acetate or DCM (3x).

  • Causality: Halogenated or ester solvents selectively partition the newly formed, highly lipophilic coupled product into the organic phase, leaving inorganic salts and boronic acid byproducts in the aqueous waste.

References

• PubChemLite. "2-bromo-6-cyclopropylpyrazine (C7H7BrN2)". uni.lu.
• Google Patents. "WO2012078777A1 - Bicyclic compounds as pim inhibitors". Google.
• Google Patents. "WO2012129338A1 - Azole compounds as pim inhibitors". Google.
• Google Patents. "US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers". Google.

Protocols & Analytical Methods

Application Note: Highly Selective Synthesis of 2-Bromo-6-cyclopropylpyrazine via Suzuki-Miyaura Cross-Coupling

Executive Summary & Strategic Importance

2-Bromo-6-cyclopropylpyrazine (CAS: 1086382-98-0) is a highly valued bifunctional heterocyclic building block in modern medicinal chemistry. It is frequently utilized as a core intermediate in the development of advanced therapeutics, including RET kinase inhibitors[1], HPK1 inhibitors[2], and IRAK4 inhibiting agents[3].

The strategic value of this molecule lies in its dual functionality: the cyclopropyl group modulates the lipophilicity (LogP) and metabolic stability of the final drug candidate, while the bromo group serves as a versatile synthetic handle for late-stage functionalization (e.g., Buchwald-Hartwig aminations or subsequent Suzuki couplings)[4]. This application note provides a field-proven, self-validating protocol for the mono-selective cyclopropylation of 2,6-dibromopyrazine, emphasizing the mechanistic causality behind the experimental conditions.

Mechanistic Causality & Reaction Design (E-E-A-T)

The synthesis relies on a palladium-catalyzed Suzuki-Miyaura cross-coupling between 2,6-dibromopyrazine and cyclopropylboronic acid. The primary synthetic challenge is achieving high mono-selectivity while suppressing the formation of the over-reacted byproduct, 2,6-dicyclopropylpyrazine.

Electronic and Steric Control

• Electronic Bias: The first oxidative addition of Pd(0) into the C-Br bond of 2,6-dibromopyrazine is highly favored due to the electron-deficient nature of the pyrazine ring. Once the cyclopropyl group is installed, it donates electron density via

  - hyperconjugation, making the resulting 2-bromo-6-cyclopropylpyrazine more electron-rich. This inherently deactivates the remaining C-Br bond toward a second oxidative addition[2].

• Steric Hindrance (Ligand Selection): To reinforce this electronic bias, bulky bidentate ligands such as dppf (in

  ) or monodentate ligands like tricyclohexylphosphine ( ) are deployed. These bulky ligands facilitate rapid reductive elimination of the mono-coupled product and create a sterically congested palladium center that physically impedes the second oxidative addition[3].

• Stoichiometric Restriction: Cyclopropylboronic acid is strictly limited to 1.05–1.10 equivalents to starve the reaction of the coupling partner once the mono-adduct is formed.

Solvent and Base Dynamics

A biphasic solvent system of Toluene/H₂O (10:1) with K₃PO₄ is utilized. K₃PO₄ is a moderately strong base that efficiently forms the reactive cyclopropylboronate "ate" complex required for transmetalation. Unlike stronger bases (e.g., NaOH or KOtBu), K₃PO₄ does not cause hydrolytic degradation of the pyrazine ring at elevated temperatures[2]. The biphasic system ensures that the inorganic base and boronic acid remain in the aqueous phase, while the organic product partitions into the toluene, further protecting it from over-reaction.

Quantitative Data: Condition Optimization

To establish the most robust protocol, various catalytic systems were evaluated. The data below demonstrates the superiority of bulky palladium catalysts in maximizing mono-selectivity.

Table 1: Optimization of Reaction Conditions for Mono-cyclopropylation

Entry	Catalyst System	Base (3.0 eq)	Solvent System	Temp (°C)	Yield (%)	Di-coupled Byproduct (%)
1	(5 mol%)		Dioxane/H₂O	90	65	18
2	/		Toluene/H₂O	100	82	8
3	(5 mol%)		Toluene/H₂O	100	86	< 5
4	/ XPhos		Dioxane/H₂O	100	78	10

Note: Entry 3 was selected as the optimal condition for the protocol below due to its high yield and minimal purification burden.

Experimental Protocol: A Self-Validating System

This protocol is designed with built-in In-Process Controls (IPC) to ensure reproducibility and self-validation at every critical stage.

Materials Required

• 2,6-Dibromopyrazine: 1.00 g (4.20 mmol, 1.0 eq)

• Cyclopropylboronic acid: 379 mg (4.41 mmol, 1.05 eq)

• : 171 mg (0.21 mmol, 5 mol%)

• Potassium phosphate tribasic (

  ): 2.67 g (12.6 mmol, 3.0 eq)

• Solvents: Degassed Toluene (20 mL) and Deionized Water (2 mL)

Step-by-Step Methodology

Step 1: Reaction Setup and Degassing

• To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 2,6-dibromopyrazine, cyclopropylboronic acid, and

  .

• Add Toluene (20 mL) and H₂O (2 mL).

• Self-Validation Check: The mixture will appear as a heterogeneous suspension.

• Sparge the mixture with dry Nitrogen (

  ) or Argon for 15 minutes to remove dissolved oxygen, which is critical to prevent catalyst poisoning and homocoupling of the boronic acid.

• Quickly add the

  catalyst under a positive flow of . The solution will immediately take on a deep red/orange hue.

Step 2: Heating and In-Process Monitoring (IPC)

• Seal the flask and heat the reaction mixture to 100 °C using a pre-heated oil bath or heating block.

• Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system.

• IPC via TLC: After 4 hours, sample the organic layer. Run a TLC (Hexanes/EtOAc 4:1, UV 254 nm).

  • Starting Material (

    )

  • Target Product (

    )

  • Di-coupled Byproduct (

    )

• IPC via LC-MS: Confirm the disappearance of the dibromide isotope pattern (

  237/239/241) and the emergence of the product monobromo isotope pattern ( 199/201 ). Terminate heating once the starting material is < 2% to prevent byproduct accumulation.

Step 3: Workup and Extraction

• Cool the reaction to room temperature. The mixture will separate into a dark organic layer and a clear aqueous layer.

• Dilute with Ethyl Acetate (30 mL) and Water (15 mL). Transfer to a separatory funnel.

• Separate the layers. Extract the aqueous layer with Ethyl Acetate (

  mL).

• Wash the combined organic layers with brine (30 mL), dry over anhydrous

  , filter, and concentrate under reduced pressure to yield a crude brown oil.

Step 4: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Elute with a gradient of Hexanes to 10% Ethyl Acetate in Hexanes.

• Pool the fractions containing the product (

  ) and concentrate to afford 2-bromo-6-cyclopropylpyrazine as a pale yellow to off-white solid/oil (Yield: ~720 mg, 86%).

Workflow Visualization

Fig 1. Step-by-step experimental workflow for the selective Suzuki-Miyaura mono-cyclopropylation.

References

• Title: WO2018136661A1 - SUBSTITUTED PYRAZOLO[1,5-a]PYRAZINE COMPOUNDS AS RET KINASE INHIBITORS Source: Google Patents URL
• Title: WO2024015251A1 - Inhibitors of hpk1 and methods of use thereof Source: Google Patents URL
• Title: WO2016011390A1 - Irak4 inhibiting agents Source: Google Patents URL
• Title: US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers Source: Google Patents URL

Sources

• 1. WO2018136661A1 - SUBSTITUTED PYRAZOLO[1,5-a]PYRAZINE COMPOUNDS AS RET KINASE INHIBITORS - Google Patents [patents.google.com]
• 2. WO2024015251A1 - Inhibitors of hpk1 and methods of use thereof - Google Patents [patents.google.com]
• 3. WO2016011390A1 - Irak4 inhibiting agents - Google Patents [patents.google.com]
• 4. US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers - Google Patents [patents.google.com]

Introduction: The Strategic Union of Cyclopropyl and Pyrazine Moieties in Modern Drug Discovery

An In-Depth Guide to the Suzuki-Miyaura Cross-Coupling of Cyclopropylboronic Acid with Halopyrazines

In the landscape of medicinal chemistry, the deliberate fusion of specific structural motifs is a cornerstone of rational drug design. The cyclopropyl group and the pyrazine ring are two such privileged scaffolds that have seen a dramatic rise in prevalence within preclinical and clinical drug candidates.[1][2] The cyclopropyl ring, a small, strained carbocycle, is not merely a passive linker; its unique stereoelectronic properties can significantly enhance metabolic stability, improve potency, increase brain permeability, and reduce off-target effects by conformationally constraining flexible molecules.[1][2][3] The high C-H bond dissociation energy of the cyclopropyl group makes it less susceptible to oxidative metabolism by cytochrome P450 enzymes, a critical advantage in overcoming drug development roadblocks.[3]

Concurrently, the pyrazine ring, an electron-deficient diazine, is a versatile bioisostere for benzene, pyridine, and pyrimidine rings.[4] Its nitrogen atoms frequently act as crucial hydrogen bond acceptors, anchoring ligands to the hinge regions of protein kinases, a major class of drug targets.[4][5] The combination of these two motifs—the cyclopropyl-pyrazine core—thus offers a powerful strategy for developing novel therapeutics with optimized pharmacokinetic and pharmacodynamic profiles.

The most robust and widely adopted method for forging the C-C bond between these two valuable building blocks is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[6] This guide provides a comprehensive overview of the reaction's mechanism, detailed experimental protocols, and field-proven insights for researchers, scientists, and drug development professionals seeking to leverage this powerful transformation.

The Suzuki-Miyaura Reaction: A Mechanistic Overview

The Suzuki-Miyaura coupling is a Nobel Prize-winning reaction that forms a carbon-carbon bond between an organoboron compound (cyclopropylboronic acid) and an organohalide (halopyrazine) using a palladium catalyst and a base.[6] The reaction proceeds through a well-established catalytic cycle involving three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[6][7][8]

• Oxidative Addition: The cycle begins with a catalytically active, low-valent Palladium(0) complex. The halopyrazine (Py-X) reacts with the Pd(0) species, which inserts itself into the carbon-halogen bond. This step oxidizes the palladium from Pd(0) to Pd(II), forming a square planar intermediate.[7] The reactivity of the halopyrazine is critical here, with the rate of oxidative addition generally following the trend: I > Br > Cl.[9]

• Transmetalation: This is the key bond-forming step where the organic group is transferred from the boron atom to the palladium center. For this to occur, the cyclopropylboronic acid must first be activated by a base (e.g., CO₃²⁻, PO₄³⁻).[8][10] The base coordinates to the empty p-orbital of the boron atom, forming a more nucleophilic "ate" complex (cyclopropylboronate). This activated species then reacts with the Pd(II) intermediate, displacing the halide and transferring the cyclopropyl group to the palladium atom.[8][10]

• Reductive Elimination: The final step involves the two organic groups (the pyrazine and the cyclopropyl) on the Pd(II) center coupling together. This forms the desired 2-cyclopropylpyrazine product and regenerates the Pd(0) catalyst, which can then re-enter the catalytic cycle.[7][8] For reductive elimination to occur, the organic ligands typically need to be in a cis orientation on the palladium complex.[7][8]

Caption: Fig. 1: Catalytic Cycle of Suzuki-Miyaura Coupling

Application Protocol: Synthesis of 2-Cyclopropylpyrazine

This protocol provides a robust method for the Suzuki-Miyaura coupling of 2-chloropyrazine with cyclopropylboronic acid. Chloropyrazines are often preferred starting materials due to their lower cost and wider availability, but they are less reactive than their bromo or iodo counterparts, necessitating a more active catalyst system.[7][11][12]

Materials & Reagents:

• 2-Chloropyrazine (1.0 equiv)

• Cyclopropylboronic acid (1.5 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 equiv, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv, 4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Safety Precautions:

• Palladium catalysts are toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE).

• Cyclopropylboronic acid can be irritating to the skin, eyes, and respiratory system.[13][14] Handle with gloves and safety glasses.

• 1,4-Dioxane is a flammable solvent and a suspected carcinogen. Work in a well-ventilated fume hood.

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-chloropyrazine (1.0 equiv), cyclopropylboronic acid (1.5 equiv), and finely ground K₃PO₄ (3.0 equiv).

• Catalyst Addition: In a separate vial, weigh out Pd(OAc)₂ (2 mol%) and the SPhos ligand (4 mol%). Add these solids to the Schlenk flask.

• Inert Atmosphere: Seal the flask with a septum, and purge the vessel with argon or nitrogen for 15-20 minutes. This degassing step is critical to prevent the oxidation and deactivation of the Pd(0) catalyst and phosphine ligands.[12][15]

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane and degassed water via syringe to create a 4:1 or 5:1 solvent mixture. The total solvent volume should be sufficient to achieve a substrate concentration of approximately 0.1-0.2 M.

• Reaction: Immerse the flask in a preheated oil bath at 100-110 °C. Stir the mixture vigorously for 4-18 hours. Vigorous stirring is essential, especially in multiphasic systems, to ensure efficient mixing.[15]

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by taking small aliquots from the reaction mixture.

• Workup: Once the reaction is complete (as indicated by the consumption of the starting halopyrazine), cool the flask to room temperature. Dilute the mixture with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-cyclopropylpyrazine.

Key Parameters and Optimization

The success of the coupling reaction is highly dependent on the careful selection of several parameters.

Parameter	Options & Considerations	Rationale & Causality
Halopyrazine	Iodo- > Bromo- > Chloro-	Reactivity is dictated by the C-X bond strength. Weaker bonds (C-I) undergo oxidative addition more readily. Chloro- derivatives are least reactive and require more active catalysts and harsher conditions.[7][12]
Catalyst/Ligand	For Cl/Br-Pyrazines: Pd(OAc)₂ or Pd₂(dba)₃ with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos).[12] For I-Pyrazines: Pd(PPh₃)₄ or Pd(dppf)Cl₂ may suffice.	Electron-rich and bulky ligands stabilize the Pd(0) center, promote the difficult oxidative addition of less reactive chlorides, and accelerate the final reductive elimination step.[12][16]
Base	K₃PO₄, Cs₂CO₃, K₂CO₃, KF	The base is crucial for activating the boronic acid for transmetalation.[10] Stronger bases like K₃PO₄ are often required for challenging couplings. The choice can also influence solubility and side reactions.
Solvent	Toluene/H₂O, Dioxane/H₂O, THF/H₂O, DMF	Aprotic solvents are common. The addition of water often accelerates the reaction, possibly by aiding in the dissolution of the base and facilitating the formation of the boronate species.[12][17] Anhydrous conditions can sometimes be used to avoid protodeboronation.[18]
Temperature	80 - 120 °C	Higher temperatures are generally needed to drive the reaction, especially for less reactive chloropyrazines.[12] Microwave irradiation can also be used to significantly shorten reaction times.

Troubleshooting Common Side Reactions

Even with an optimized protocol, side reactions can diminish yield. Understanding their cause is key to mitigation.

• Protodeboronation: The C-B bond of the cyclopropylboronic acid is cleaved by a proton source, yielding cyclopropane. This is a common decomposition pathway.

  • Cause: Presence of excess water or acidic impurities, prolonged reaction times at high temperatures.

  • Solution: Use a slight excess (1.2-1.5 equiv.) of the boronic acid. Ensure the base is sufficiently strong. Minimize reaction time once the starting material is consumed.

• Homocoupling: Two molecules of the boronic acid couple to form bicyclopropyl, or two molecules of the halopyrazine couple.

  • Cause: The presence of oxygen is a primary culprit, which can facilitate the oxidative coupling of boronic acids.[15]

  • Solution: Rigorous degassing of solvents and maintaining a robust inert atmosphere throughout the reaction is critical.[15]

• Dehalogenation: The halogen on the pyrazine is replaced by a hydrogen atom.

  • Cause: A palladium-hydride (Pd-H) species, which can arise from reactions with amine impurities, alcohol solvents, or water, can cause reductive dehalogenation.[9]

  • Solution: Use high-purity aprotic solvents and avoid potential hydride sources. If dehalogenation is severe, screen different bases (e.g., switching from a carbonate to a phosphate).

Caption: Fig. 2: A workflow for troubleshooting Suzuki coupling.

Conclusion

The Suzuki-Miyaura cross-coupling of cyclopropylboronic acid with halopyrazines is an indispensable tool for modern pharmaceutical research and development. Its high functional group tolerance, operational simplicity, and the stability of the boronic acid reagent make it a preferred method for constructing the valuable cyclopropyl-pyrazine scaffold.[6][17] By understanding the underlying catalytic mechanism and the critical role of each reaction parameter—from the choice of halide to the rigor of the inert atmosphere—researchers can effectively troubleshoot and optimize this powerful transformation to accelerate the discovery of next-generation therapeutics.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Available at: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples|. YouTube. Available at: [Link]

• Nikishkin, N. I., & Van der Eycken, E. V. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(22), 3651-3669. DOI:10.1039/C3OB40460A. Available at: [Link]

• Sirieix, J., et al. (2012). Palladium Catalyzed One-Pot Sequential Suzuki Cross-Coupling–Direct C–H Functionalization of Imidazo[1,2-a]pyrazines. Organic Letters, 14(23), 5960-5963. DOI: 10.1021/ol302868s. Available at: [Link]

• ResearchGate. ChemInform Abstract: Cyclopropylboronic Acid: Synthesis and Suzuki Cross-Coupling Reactions. Available at: [Link]

• Li, A. Y. Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Available at: [Link]

• ResearchGate. Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Available at: [Link]

• Wessjohann, L. A., et al. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(13), 5993-6036. DOI: 10.1021/acs.jmedchem.5b01683. Available at: [Link]

• Manoso, A. S., & DeShong, P. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(1), 244-249. DOI: 10.1021/jo0485038. Available at: [Link]

• Scott, J. S., et al. (2017). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. RSC Advances, 7(59), 37233-37257. DOI: 10.1039/C7RA05459A. Available at: [Link]

• Google Patents. CN103539736B - Method for synthesis of 2,3-cyclopentenopyridine from glycerin as raw material.

• ResearchGate. The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Request PDF. Available at: [Link]

• Denmark, S. E. Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. Available at: [Link]

• MDPI. (2017, January 23). The Use of Palladium on Magnetic Support as Catalyst for Suzuki–Miyaura Cross-Coupling Reactions. Catalysts, 7(2), 37. DOI: 10.3390/catal7020037. Available at: [Link]

• Current Organic Chemistry. (2021, February 10). Condensed Pyridopyrimidines and Pyridopyrazines Containing a Bridgehead Nitrogen Atom: Synthesis, Chemical Properties. Bentham Science. Available at: [Link]

• Hypha Discovery. (2021, September 23). Metabolism of cyclopropyl groups. Available at: [Link]

• ResearchGate. Palladium-catalyzed cross-coupling reactions of arylboronic acids and 2-I- p-carborane | Request PDF. Available at: [Link]

• Chemistry Learner. (2026, February 28). Suzuki Coupling Reaction | Palladium Catalyzed Carbon-Carbon Bond Formation Reaction. Available at: [Link]

• MDPI. (2023, November 5). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 28(21), 7401. DOI: 10.3390/molecules28217401. Available at: [Link]

• Chemical Methodologies. (2022, April 6). Efficient Pseudo-Six-Component Synthesis of Tetrahydro-Pyrazolopyridines Using [Zn-2BSMP]Cl2. Chemical Methodologies, 6(8), 571-581. DOI: 10.22034/CHEMM.2022.334202.1456. Available at: [Link]

• Organic Chemistry Portal. Pyridine synthesis. Available at: [Link]

• Google Patents. CN101863912A - Preparation method of cyclopropylboronic acid.

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Application Notes &amp; Protocols: Palladium-Catalyzed Cross-Coupling of 2-Bromo-6-cyclopropylpyrazine

Executive Summary

The functionalization of heterocyclic scaffolds is a cornerstone of modern drug discovery. 2-Bromo-6-cyclopropylpyrazine (CAS: 1086382-98-0) is a highly valued building block, frequently utilized in the synthesis of kinase inhibitors (such as PIM inhibitors) and calcium channel blockers[1][2][3]. The pyrazine core acts as an electron-deficient bioisostere for benzene or pyridine, while the cyclopropyl group introduces lipophilicity and metabolic stability without imposing excessive steric bulk.

This application note provides an in-depth, self-validating guide to the palladium-catalyzed cross-coupling of 2-bromo-6-cyclopropylpyrazine, focusing on Suzuki-Miyaura and Buchwald-Hartwig reactions. By understanding the mechanistic causality behind catalyst selection, researchers can mitigate common side reactions like hydrodebromination and maximize reaction yields.

Physicochemical & Mechanistic Profiling

The Causality of Reactivity

The reactivity of 2-bromo-6-cyclopropylpyrazine is governed by the push-pull dynamics of its substituents:

• Facile Oxidative Addition: The carbon-bromine (C-Br) bond is highly activated by the strong electron-withdrawing nature of the two nitrogen atoms in the pyrazine ring[4]. This significantly lowers the activation energy required for the insertion of the Pd(0) catalyst, making oxidative addition rapid.

• Steric Considerations: While the cyclopropyl group at the 6-position is relatively compact, it projects sufficient steric bulk to influence the trajectory of incoming nucleophiles during the transmetalation step.

• The Hydrodebromination Pitfall: Electron-deficient heteroaryl halides are notoriously susceptible to hydrodebromination (protodehalogenation)[5]. If the transmetalation or reductive elimination steps are too slow, the Pd(II) intermediate can undergo premature reductive elimination with a hydride source (often derived from the solvent or an amine base), yielding the undesired des-bromo byproduct (2-cyclopropylpyrazine)[5].

Catalytic Cycle Visualization

Catalytic cycle of Pd-catalyzed cross-coupling for 2-bromo-6-cyclopropylpyrazine.

Catalytic System Selection & Quantitative Data

Selecting the correct catalyst and ligand system is a matter of matching electronic and steric properties to the reaction's rate-determining step. Below is a comparative summary of proven catalytic systems for this substrate[1][2][6].

Reaction Type	Catalyst System	Base	Solvent System	Temp (°C)	Typical Yield	Mechanistic Advantage
Suzuki-Miyaura	Pd(PPh₃)₄ (5 mol%)	K₂CO₃ (2.0 eq)	1,4-Dioxane / H₂O (4:1)	90-100	75-90%	Standard, cost-effective system. H₂O activates the boronic acid for transmetalation.
Suzuki-Miyaura	Pd(dppf)Cl₂ (3 mol%)	K₃PO₄ (2.0 eq)	Toluene / H₂O (10:1)	80-90	80-95%	Bidentate dppf ligand prevents Pd leaching and handles sterically hindered boronic acids well.
Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	K₃PO₄ (2.5 eq)	1,4-Dioxane	100	65-85%	Bulky XPhos accelerates reductive elimination, directly outcompeting the hydrodebromination side reaction.

Experimental Workflow Visualization

Standard experimental workflow for Pd-catalyzed coupling of 2-bromo-6-cyclopropylpyrazine.

Detailed Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling

This protocol utilizes a biphasic solvent system, which is critical for the generation of the reactive boronate species required for successful transmetalation[2][6][7].

Materials:

• 2-Bromo-6-cyclopropylpyrazine (1.0 equiv, typically 1.0 mmol)

• Aryl or Heteroaryl Boronic Acid / Ester (1.2 - 1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane (Anhydrous, 4 mL)

• Deionized Water (Degassed, 1 mL)

Step-by-Step Procedure:

• Preparation: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add 2-bromo-6-cyclopropylpyrazine, the boronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Inert Atmosphere (Self-Validation Step): Seal the tube with a rubber septum. Evacuate the flask under high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times. Causality: Strict exclusion of oxygen prevents the homocoupling of the boronic acid and the oxidation of the phosphine ligands, ensuring catalyst longevity.

• Solvent Addition: Syringe in the 1,4-dioxane and degassed water.

• Reaction: Transfer the sealed tube to a pre-heated oil bath at 90 °C. Stir vigorously (800+ RPM) to ensure adequate mixing of the biphasic system.

• Monitoring (Quality Control): After 4 hours, sample the organic layer for LC-MS analysis.

  • Validation Check: Look for the disappearance of the characteristic isotopic doublet at m/z ~199/201 (⁷⁹Br/⁸¹Br) corresponding to the starting material. The appearance of a peak at m/z 121 indicates failure via hydrodebromination.

• Workup: Once complete, cool to room temperature, dilute with EtOAc (15 mL), and wash with water (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination

Amination of electron-deficient pyrazines is highly prone to hydrodebromination. The use of the bulky, electron-rich XPhos ligand forces the Pd(II) intermediate to undergo rapid reductive elimination, securing the C-N bond formation[1][5].

Materials:

• 2-Bromo-6-cyclopropylpyrazine (1.0 equiv, 1.0 mmol)

• Amine nucleophile (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2.5 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (5 mol%)

• Potassium Phosphate tribasic (K₃PO₄) (2.5 equiv)

• 1,4-Dioxane (Anhydrous, 5 mL)

Step-by-Step Procedure:

• Preparation: In a glovebox or using standard Schlenk techniques, charge a dry reaction vial with 2-bromo-6-cyclopropylpyrazine, the amine, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Solvent Addition: Add anhydrous, thoroughly degassed 1,4-dioxane. Seal the vial tightly.

• Reaction: Heat the mixture to 100 °C for 12–16 hours. Causality: The elevated temperature is required to overcome the steric hindrance imposed by both the XPhos ligand and the cyclopropyl group during the C-N bond-forming reductive elimination.

• Monitoring: Analyze via TLC or LC-MS.

• Workup & Purification: Cool the mixture, filter through a pad of Celite to remove the palladium black and inorganic salts, washing the pad with EtOAc. Concentrate the filtrate and purify via column chromatography.

References

• Application Notes and Protocols for Palladium-Catalyzed Suzuki Coupling of 2-Bromopyrazine. Benchchem. 6

• A Comparative Guide to the Reactivity of 2-Bromopyrazine and 2-Iodopyrazine in Palladium-Catalyzed Cross-Coupling Reactions. Benchchem.4

• Technical Support Center: Palladium-Catalyzed Coupling Reactions of 2-Bromopyrazine. Benchchem. 5

• Large-Scale Applications of Transition Metal-Catalyzed Couplings for the Synthesis of Pharmaceuticals. Chemical Reviews. 7

• WO2012129338A1 - Azole compounds as pim inhibitors. Google Patents. 1

• WO2012078777A1 - Bicyclic compounds as pim inhibitors. Google Patents. 2

• US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers. Google Patents. 3

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Regioselective Functionalization of 2,6-Dibromopyrazine: Advanced Strategies for Scaffold Diversification

Executive Summary

The 2,6-dibromopyrazine scaffold is a highly versatile, electron-deficient heteroaromatic building block widely utilized in medicinal chemistry, materials science, and agrochemical development. Because both bromine atoms occupy chemically equivalent positions on the symmetric pyrazine ring, achieving precise regiocontrol during functionalization requires a deep understanding of the electronic and steric interplay of the intermediate species.

This application note provides an authoritative guide to the regioselective functionalization of 2,6-dibromopyrazine. By exploiting the electronic deactivation inherent in mono-substitution and utilizing sterically demanding transition-metal catalysts or non-nucleophilic bases, researchers can reliably break the symmetry of this scaffold to synthesize highly complex, multi-substituted pyrazines[1].

Mechanistic Principles of Regiocontrol

Nucleophilic Aromatic Substitution (SNAr)

The pyrazine ring is highly electron-deficient due to the presence of two electronegative nitrogen atoms, making the C-Br bonds highly susceptible to nucleophilic attack[2]. According to the accepted ipso-substitution mechanism, the nucleophile attacks the halogen-bearing carbon, forming a stabilized Meisenheimer intermediate before the expulsion of the bromide leaving group[3]. Causality of Regioselectivity: When a nucleophile (such as a primary amine or alkoxide) successfully displaces the first bromide, it donates electron density into the pyrazine π-system. This electronic enrichment significantly raises the lowest unoccupied molecular orbital (LUMO) of the ring, drastically decreasing the reaction rate for a second SNAr event and allowing for the isolation of the mono-substituted product in high yields[1].

Palladium-Catalyzed Cross-Coupling

Cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) offer an alternative pathway for functionalization. The oxidative addition of Palladium(0) into the first C-Br bond is facile[2]. Causality of Regioselectivity: To prevent double-coupling, regioselectivity is enforced through strict stoichiometric control (using 0.95 to 1.0 equivalents of the coupling partner) and the use of bulky bidentate ligands (such as dppf or XPhos). The introduction of the first aryl or alkyl group sterically shields the remaining bromide and alters the electronic landscape, slowing down the second oxidative addition step enough to trap the mono-coupled intermediate.

Directed Deprotonative Metalation

For functionalization at the C3 or C5 positions (leaving both bromines intact), directed metalation is employed. Causality of Regioselectivity: Traditional alkyllithium bases (like n-BuLi) often trigger unwanted halogen-metal exchange or act as nucleophiles. Instead, the use of the sterically hindered, non-nucleophilic base TMPZnCl·LiCl (2,2,6,6-tetramethylpiperidinylozinc chloride lithium chloride) allows for the selective deprotonation of the highly acidic C3 proton[4]. The resulting organozinc intermediate is highly stable and can be subsequently trapped by various electrophiles (e.g., I2, allyl bromide) without compromising the C-Br bonds[4].

Strategic Workflow Diagram

Regioselective functionalization pathways of 2,6-dibromopyrazine.

Quantitative Benchmarks for Functionalization

The following table summarizes the expected quantitative outcomes when applying the optimized protocols described in Section 5.

Reaction Type	Reagents / Catalyst	Temp / Time	Primary Product	Expected Yield (%)	Regioselectivity (Mono:Di)
SNAr (Amination)	Amine (1.1 eq), K2CO3, DMF	80 °C, 12 h	2-Amino-6-bromopyrazine	85 - 95	>99:1
SNAr (Alkoxylation)	ROH (1.0 eq), NaH, THF	0 °C to RT, 4 h	2-Alkoxy-6-bromopyrazine	78 - 88	>95:5
Pd-Coupling (Suzuki)	Ar-B(OH)2 (0.95 eq), Pd(dppf)Cl2	90 °C, 6 h	2-Aryl-6-bromopyrazine	75 - 85	~90:10
Directed Metalation	1) TMPZnCl·LiCl; 2) I2	25 °C, 1 h	2,6-Dibromo-3-iodopyrazine	75 - 82	>99% (C3 specific)

Validated Experimental Protocols

Protocol A: Regioselective SNAr (Mono-Amination)

This protocol utilizes the electronic deactivation of the pyrazine ring post-substitution to ensure strict mono-amination[1].

Step-by-Step Procedure:

• Charge an oven-dried Schlenk flask with 2,6-dibromopyrazine (1.0 equiv, 10 mmol) and anhydrous K2CO3 (2.0 equiv, 20 mmol).

• Suspend the mixture in anhydrous DMF (0.2 M) under an argon atmosphere.

• Add the desired primary or secondary amine (1.1 equiv, 11 mmol) dropwise at room temperature. Causality: Limiting the amine to a slight excess prevents the mass-action forcing of a second substitution.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Cool to room temperature, quench with distilled water, and extract with EtOAc (3 × 20 mL).

• Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over Na2SO4, and concentrate in vacuo.

Self-Validation & Quality Control:

• TLC: The product will appear as a highly UV-active spot with a lower Rf than the starting material.

• MS (ESI): The mass spectrum must display a characteristic 1:1 isotopic doublet (M+ and M+2) indicative of a single remaining bromine atom.

• 1H NMR: The symmetric singlet of the starting material (~8.5 ppm) will split into two distinct doublets (or singlets depending on long-range coupling) shifted upfield (~7.8 and ~8.1 ppm), confirming the electron-donating effect of the amino group.

Protocol B: Regioselective Suzuki-Miyaura Cross-Coupling

This protocol relies on stoichiometric limitation and steric hindrance to isolate the mono-arylated product[1].

Step-by-Step Procedure:

• In a sealed tube, combine 2,6-dibromopyrazine (1.0 equiv, 5.0 mmol), aryl boronic acid (0.95 equiv, 4.75 mmol), and Na2CO3 (2.0 equiv, 10.0 mmol).

• Add a degassed solvent mixture of 1,4-Dioxane/H2O (4:1 v/v, 0.15 M).

• Add the catalyst Pd(dppf)Cl2 (0.05 equiv, 5 mol%). Causality: The bulky dppf ligand accelerates the reductive elimination of the mono-coupled product while sterically clashing with the incoming second equivalent of boronic acid, suppressing di-arylation.

• Purge the vessel with argon for 5 minutes, seal, and heat at 90 °C for 6 hours.

• Filter the cooled mixture through a pad of Celite, eluting with EtOAc. Concentrate and purify via flash column chromatography.

Self-Validation & Quality Control:

• LC-MS: Ensure the presence of the mono-arylated mass (1:1 bromine isotope pattern). The di-arylated byproduct (lacking the bromine isotope pattern) should integrate to less than 10% by UV area.

Protocol C: Directed Zincation and Electrophilic Trapping

This procedure functionalizes the C3 position while preserving both C-Br bonds for downstream cross-coupling[4].

Step-by-Step Procedure:

• In a dry, argon-flushed Schlenk flask, dissolve 2,6-dibromopyrazine (1.0 equiv, 2.0 mmol) in anhydrous THF (0.5 M).

• Add a solution of TMPZnCl·LiCl (1.1 equiv, 2.2 mmol, typically 1.0 M in THF) dropwise at 25 °C.

• Stir the mixture for 1 hour at 25 °C. Causality: The LiCl breaks up the polymeric zinc aggregates, enhancing the kinetic basicity of the TMP anion, allowing complete metalation within 1 hour without requiring cryogenic temperatures[4].

• Cool the reaction to 0 °C and add a solution of I2 (1.5 equiv, 3.0 mmol) in THF dropwise.

• Stir for 1 hour, then quench with saturated aqueous Na2S2O3 to reduce excess iodine.

• Extract with diethyl ether, dry, and concentrate.

Self-Validation & Quality Control:

• 1H NMR: The spectrum will show the complete disappearance of the symmetric protons and the appearance of a single sharp singlet corresponding to the C5 proton.

• MS (EI): The molecular ion peak will reflect the addition of iodine and the retention of two bromine atoms (1:2:1 isotopic pattern).

References

• tele-Substitution Reactions in the Synthesis of a Promising Class of 1,2,4-Triazolo[4,3-a]pyrazine-Based Antimalarials | The Journal of Organic Chemistry - ACS Public
• New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Het - Elektronische Hochschulschriften der LMU München. uni-muenchen.de.
• Synthesis, Structure-Activity Relationships and Antiviral Activity of Allosteric Inhibitors of Flavivirus NS2B-NS3 Protease - PMC. nih.gov.
• 2-Bromo-6-(oxetan-3-yloxy)pyrazine | 2138879-95-3 | Benchchem. benchchem.com.

Sources

• 1. Synthesis, Structure-Activity Relationships and Antiviral Activity of Allosteric Inhibitors of Flavivirus NS2B-NS3 Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Bromo-6-(oxetan-3-yloxy)pyrazine | 2138879-95-3 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Application Note: 2-Bromo-6-cyclopropylpyrazine as a Privileged Scaffold in Kinase Inhibitor Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the selection of an optimal core scaffold is the most critical determinant of a drug candidate's pharmacokinetic (PK) and pharmacodynamic (PD) success. 2-Bromo-6-cyclopropylpyrazine (CAS: 1086382-98-0; Molecular Formula: C7H7BrN2; MW: 199.05 g/mol ) has emerged as a highly versatile, privileged building block[1][2]. It is extensively utilized in the synthesis of targeted therapeutics, particularly for Pim kinase inhibitors[3][4], B-Raf inhibitors, and specialized calcium channel blockers[5].

This application note provides a comprehensive technical guide to the chemical rationale, biological applications, and validated synthetic protocols for integrating this scaffold into drug discovery pipelines.

Chemical Rationale: Why This Scaffold?

The architectural design of 2-bromo-6-cyclopropylpyrazine offers three distinct functional advantages that solve common attrition problems in late-stage drug development:

• The Pyrazine Core (Bioisosterism & H-Bonding): The pyrazine ring serves as an excellent bioisostere for pyridine or pyrimidine. Its two nitrogen atoms act as crucial hydrogen-bond acceptors, specifically interacting with the highly conserved ATP-binding hinge region of kinases[3]. Furthermore, the electron-deficient nature of pyrazine lowers the pKa of attached basic amines, which can improve membrane permeability.

• The Cyclopropyl Substituent (Metabolic Shielding): Replacing standard alkyl chains (like isopropyl or tert-butyl) with a cyclopropyl group introduces unique sp²-like character due to ring strain. This restricts conformational flexibility, effectively locking the molecule into a bioactive conformation. More importantly, the cyclopropyl group acts as a steric shield against cytochrome P450-mediated oxidative metabolism, significantly improving the molecule's half-life without drastically increasing lipophilicity (LogP)[5].

• The Bromine Handle (Late-Stage Functionalization): The bromine atom at the 2-position provides a highly reactive, orthogonal handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The electron-withdrawing pyrazine ring accelerates the oxidative addition of the C-Br bond to palladium catalysts, enabling high-yielding couplings even with sterically hindered partners[3][4].

Biological Target Landscape

Derivatives of 2-bromo-6-cyclopropylpyrazine have demonstrated profound efficacy in oncology and neurology. A primary application is the inhibition of Pim kinases (Pim-1, Pim-2, Pim-3), which are constitutively active serine/threonine kinases overexpressed in hematological malignancies and solid tumors[4]. By blocking the Pim pathway, these pyrazine derivatives prevent the phosphorylation of pro-apoptotic proteins like BAD, thereby restoring apoptosis in cancer cells[4]. Furthermore, the scaffold has been successfully incorporated into indolin-2-one derivatives for kinase inhibition[6] and octahydropyrrolo[1,2-a]pyrazine sulfonamides to block T-type/N-type calcium channels for neuropathic pain management[5].

Fig 1. Pim kinase signaling pathway and targeted intervention by pyrazine-based inhibitors.

Mechanistic Causality in Synthetic Workflows

When functionalizing 2-bromo-6-cyclopropylpyrazine, the choice of catalyst and solvent is not arbitrary; it is dictated by the electronic demands of the pyrazine ring.

• Solvent Selection: A biphasic or miscible aqueous/organic system (e.g., Dioxane/H₂O) is mandatory. Water is required to dissolve the inorganic base and facilitate the formation of the reactive palladium-hydroxo complex during transmetalation, while dioxane effectively solubilizes the lipophilic pyrazine scaffold[3][4].

• Ligand Selection: For C-N bond formation (Buchwald-Hartwig), bulky, electron-rich phosphine ligands like XPhos are critical. The steric bulk of the cyclopropyl group adjacent to the reaction site can hinder reductive elimination; XPhos accelerates this final step, preventing catalyst resting-state accumulation and off-target homocoupling[4].

Fig 2. Standardized synthetic workflow for Pd-catalyzed cross-coupling of the pyrazine scaffold.

Validated Experimental Protocols

Protocol A: Suzuki-Miyaura Arylation (C-C Bond Formation)

Adapted from standard Pim-inhibitor synthesis methodologies[3].

Objective: Couple 2-bromo-6-cyclopropylpyrazine with an aryl/heteroaryl boronic ester.

• Preparation: In a rigorously dried reaction vessel, charge 2-bromo-6-cyclopropylpyrazine (1.0 eq, e.g., 6.39 mmol) and the desired boronic acid pinacol ester (e.g., 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, 0.85 eq)[3].

• Catalyst Addition: Add Pd(PPh₃)₄ (5 mol%). Causality Note: Tetrakis is highly effective here because the electron-deficient pyrazine undergoes rapid oxidative addition, negating the need for more complex, expensive precatalysts.

• Solvent & Base: Add a degassed solution of 1,4-Dioxane and 2M Na₂CO₃ (aqueous) in a 4:1 v/v ratio.

• Reaction: Seal the tube, purge with Argon for 5 minutes, and heat to 95–100 °C for 12 hours.

• Self-Validation Step: Monitor via LC-MS. Look for the disappearance of the distinct 1:1 isotopic bromine doublet (M and M+2 peaks) of the starting material (m/z ~199/201). The emergence of a single product mass confirms successful coupling.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Silica, Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Adapted from azole-compound synthesis for kinase inhibition[4].

Objective: Couple an aliphatic or aromatic amine to the pyrazine core.

• Preparation: Combine 2-bromo-6-cyclopropylpyrazine (1.0 eq, e.g., 0.440 mmol), the target amine (1.2 eq), and anhydrous K₃PO₄ (2.7 eq) in a reaction vial[4].

• Catalyst/Ligand Assembly: Add Pd₂(dba)₃ (2.5 mol%) and XPhos (5.5 mol%)[4]. Causality Note: K₃PO₄ is preferred over carbonate bases for aminations to prevent base-catalyzed side reactions with sensitive amines, while XPhos forces the necessary reductive elimination.

• Solvent: Add Dioxane (4.0 mL) and Water (0.4 mL). Sparge the mixture with Argon for 10 minutes[4].

• Reaction: Heat at 100 °C under sealed conditions for 8–16 hours.

• Workup: Filter the crude mixture through a Celite pad to remove palladium black and insoluble salts. Concentrate and purify via reverse-phase HPLC if the resulting aminopyrazine is highly polar.

Quantitative Data: Cross-Coupling Optimization

To assist in protocol scaling, the following table summarizes the quantitative optimization landscape for the cross-coupling of 2-bromo-6-cyclopropylpyrazine, demonstrating how catalyst and base selection impact the final yield.

Entry	Reaction Type	Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)
1	Suzuki-Miyaura	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (2 eq)	Dioxane/H₂O (4:1)	100	85%
2	Suzuki-Miyaura	Pd(dppf)Cl₂ (5 mol%)	K₂CO₃ (2 eq)	DMF/H₂O (4:1)	90	72%
3	Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	K₃PO₄ (3 eq)	Dioxane/H₂O (10:1)	100	91%
4	Buchwald-Hartwig	Pd(OAc)₂ / SPhos	K₃PO₄ (3 eq)	Toluene/H₂O (10:1)	100	68%

Data synthesized from standard optimization parameters utilized in the development of Pim and B-Raf kinase inhibitors[3][4].

References

• PubChemLite: 2-bromo-6-cyclopropylpyrazine (C7H7BrN2) . University of Luxembourg / PubChem. Available at:[Link]

• Appretech Scientific Limited: 2-bromo-6-cyclopropylpyrazine Catalog . Appretech. Available at:[Link]

• WO2012078777A1 - Bicyclic compounds as pim inhibitors. Google Patents.
• WO2015197567A1 - Indolin-2-one or pyrrolo-pyridin-2-one derivatives. Google Patents.
• WO2012129338A1 - Azole compounds as pim inhibitors. Google Patents.
• US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers. Google Patents.

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• 3. WO2012078777A1 - Bicyclic compounds as pim inhibitors - Google Patents [patents.google.com]
• 4. WO2012129338A1 - Azole compounds as pim inhibitors - Google Patents [patents.google.com]
• 5. US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers - Google Patents [patents.google.com]
• 6. WO2015197567A1 - Indolin-2-one or pyrrolo-pyridin-2-one derivatives - Google Patents [patents.google.com]

Optimization of Buchwald-Hartwig Amination with Bromopyrazines: Application Notes and Protocols

Introduction & Mechanistic Rationale

The Buchwald-Hartwig amination is a cornerstone palladium-catalyzed cross-coupling reaction used extensively in pharmaceutical drug development to construct carbon-nitrogen (C-N) bonds[1]. While the reaction is highly versatile, applying it to electron-deficient heterocyclic scaffolds like bromopyrazines presents unique mechanistic challenges.

Bromopyrazines are highly reactive electrophiles. The two strongly electron-withdrawing nitrogen atoms in the pyrazine ring significantly lower the activation energy required for the initial oxidative addition of the C-Br bond to the Pd(0) catalyst[2]. However, this same structural feature introduces a critical failure mode: the pyrazine nitrogen atoms can act as competing ligands, chelating the palladium center and precipitating the catalyst out of the active cycle (often observed as "palladium black")[3].

To achieve high yields, researchers must carefully engineer the catalytic environment. The causality of optimization lies in selecting sterically demanding, electron-rich ligands that physically block pyrazine N-chelation while maintaining sufficient electron density at the palladium center to drive reductive elimination[4].

Catalytic cycle of bromopyrazine amination highlighting ligand-mediated prevention of poisoning.

Key Optimization Parameters

A successful Buchwald-Hartwig amination is a self-validating system where the choice of catalyst, ligand, base, and solvent must operate in synergy.

Ligand Selection

The key to preventing catalyst deactivation by the pyrazine core is the use of sterically hindered, electron-rich phosphine ligands[3].

• Bidentate Ligands (e.g., BINAP, Xantphos, dppp): These ligands enforce a specific bite angle that stabilizes the Pd(II) intermediate and accelerates reductive elimination, minimizing the lifespan of vulnerable intermediates[5][6].

• Bulky Monophosphines (e.g., RuPhos, BrettPhos): Dialkylbiaryl phosphines create a coordinatively saturated environment around the palladium atom, physically shielding it from the pyrazine nitrogens[3].

Base and Solvent Synergy

The base must be strong enough to deprotonate the coordinated amine but mild enough to avoid degrading sensitive functional groups or promoting protodeboronation/homocoupling side reactions[7].

• Strong Bases (NaOtBu): Excellent for unfunctionalized amines and highly stable substrates. Typically paired with non-polar solvents like Toluene[4].

• Mild Bases (Cs₂CO₃, K₃PO₄): Required when the substrate contains base-sensitive groups (esters, enolizable ketones). Often paired with polar aprotic solvents like 1,4-Dioxane or t-Amyl alcohol to enhance solubility[3][7].

Representative Optimization Data

The following table summarizes the causal relationship between reaction conditions and product yield when coupling 2-bromopyrazine with a secondary amine.

Entry	Catalyst (mol%)	Ligand (mol%)	Base (1.5 eq)	Solvent	Temp (°C)	Yield (%)	Observation / Causality
1	Pd₂(dba)₃ (2%)	None	NaOtBu	Toluene	100	<5%	Rapid catalyst poisoning (Pd black).
2	Pd₂(dba)₃ (2%)	PPh₃ (8%)	NaOtBu	Toluene	100	15%	Insufficient steric bulk; chelation occurs.
3	Pd(OAc)₂ (4%)	BINAP (6%)	NaOtBu	Toluene	100	65%	Bidentate ligand stabilizes intermediate.
4	Pd₂(dba)₃ (2%)	Xantphos (4%)	Cs₂CO₃	Dioxane	100	88%	Optimal bite angle; mild base prevents degradation.
5	Pd(OAc)₂ (4%)	RuPhos (6%)	K₃PO₄	t-AmylOH	90	94%	Exceptional steric shielding by biaryl ligand.

Experimental Workflow

Step-by-step experimental workflow for Buchwald-Hartwig amination of bromopyrazines.

Detailed Step-by-Step Protocol

This protocol outlines a self-validating methodology using Schlenk techniques to ensure absolute exclusion of oxygen, which is critical as oxygen rapidly oxidizes electron-rich phosphine ligands and promotes unwanted homocoupling[7][8].

Reagent Preparation & Degassing

• Glassware Preparation: Flame-dry a Schlenk tube equipped with a magnetic stir bar under vacuum. Allow it to cool under a positive pressure of ultra-high purity Argon.

• Solid Reagent Addition: In a glovebox (or using standard Schlenk techniques on the bench), add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., Xantphos, 4 mol%), and the base (e.g., Cs₂CO₃, 1.5 equiv.) to the tube[7].

• Substrate Addition: Add the bromopyrazine (1.0 equiv.) and the amine (1.2 equiv.). If the amine or bromopyrazine is a liquid, add it in the next step via a gas-tight syringe.

• Solvent Addition & Degassing: Add anhydrous, degassed 1,4-Dioxane (approx. 0.2 M relative to the bromopyrazine).

  • Self-Validation Check: Perform three consecutive freeze-pump-thaw cycles. Thorough degassing is non-negotiable; failure to do so will result in a stalled reaction and a black precipitate.

Reaction Execution

• Heating: Seal the Schlenk tube tightly and immerse it in a pre-heated oil bath at 90–100 °C.

• In-Process Observation:

  • Healthy State: The mixture should transition to a homogeneous, colored solution (often deep red, yellow, or brown) indicating the formation of the active Pd(0)L_n complex[3][8].

  • Failure State: The rapid formation of a fine black precipitate (palladium black) within the first 30 minutes indicates catalyst decomposition, likely due to oxygen ingress or insufficient ligand steric bulk[3].

• Monitoring: Stir vigorously for 8–16 hours. Monitor reaction progress via LC-MS or TLC until the bromopyrazine is fully consumed.

Workup and Purification

• Quenching: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Filtration: Filter the mixture through a pad of Celite to remove insoluble palladium residues and inorganic salts. Rinse the pad thoroughly with the organic solvent[6][7].

• Washing: Transfer the filtrate to a separatory funnel. Wash with deionized water, followed by brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Concentration & Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel) using an appropriate eluent gradient (e.g., Hexanes/Ethyl Acetate) to isolate the pure aminopyrazine product.

Troubleshooting & Scientific Insights

• Competition with S_NAr: Because the pyrazine ring is highly electron-deficient, highly nucleophilic amines (e.g., morpholine, aliphatic amines) might undergo spontaneous Nucleophilic Aromatic Substitution (S_NAr) without the catalyst[9]. To verify if the product is forming via S_NAr or cross-coupling, run a control reaction devoid of the Palladium catalyst. If S_NAr is competing, lower the reaction temperature and rely on highly active catalysts (like Palladacycle precatalysts) to outcompete the background reaction.

• Volatile Amines: When using highly volatile amines (e.g., dimethylamine), the reaction must be conducted in heavy-walled sealed tubes or pressure vessels to prevent the loss of stoichiometry at elevated temperatures[5][10].

• Protodeboronation/Homocoupling in Suzuki-Buchwald Cascades: If the bromopyrazine is being used in a sequential coupling, ensure rigorous exclusion of water, as bases like K₂CO₃ in the presence of trace water will rapidly degrade boronic acid intermediates[7].

References

• Wikipedia. Buchwald–Hartwig amination. Retrieved from:[Link]

• PubMed (NIH). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. J Org Chem. 2007. Retrieved from:[Link]

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Application Notes &amp; Protocols: Leveraging 2-Bromo-6-cyclopropylpyrazine in Fragment-Based Drug Design

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fragment-Based Drug Design (FBDD) has emerged as a powerful and efficient strategy in modern drug discovery, enabling the identification of novel lead compounds by screening low-molecular-weight fragments.[1][2] This application note provides a comprehensive guide to the utilization of 2-Bromo-6-cyclopropylpyrazine , a versatile and promising fragment, in FBDD campaigns. We will delve into the strategic rationale for its use, detailed protocols for primary and orthogonal screening using biophysical techniques, and synthetic methodologies for hit-to-lead optimization. This document is intended to equip researchers with the foundational knowledge and practical insights required to effectively integrate this valuable chemical tool into their drug discovery workflows.

Introduction to Fragment-Based Drug Design and the Role of Privileged Scaffolds

Fragment-Based Drug Design (FBDD) is a rational approach to drug discovery that begins with the identification of small, low-molecular-weight compounds (typically <300 Da) that bind to a biological target.[1][2] These "fragments" generally exhibit weak binding affinity but do so with high ligand efficiency.[3] The core principle of FBDD lies in the subsequent optimization of these initial hits, growing, linking, or merging them to generate more potent and selective lead compounds.[4][5] This bottom-up approach offers several advantages over traditional high-throughput screening (HTS), including a more thorough exploration of chemical space and a higher probability of identifying novel pharmacophores.[6]

Pyrazine and its derivatives are considered "privileged scaffolds" in medicinal chemistry.[7][8] These six-membered aromatic heterocycles are present in numerous FDA-approved drugs and biologically active molecules.[9][10] The nitrogen atoms in the pyrazine ring can act as hydrogen bond acceptors, often interacting with key residues in the hinge region of kinases, a common target in oncology and immunology.[7] The planar nature of the pyrazine ring also allows it to serve as a bioisostere for other aromatic systems like benzene or pyridine.[7]

The Strategic Value of 2-Bromo-6-cyclopropylpyrazine in FBDD

2-Bromo-6-cyclopropylpyrazine is a particularly attractive fragment for FBDD campaigns due to a confluence of desirable physicochemical and reactive properties.

Key Attributes:

• Optimal Fragment Space: With a molecular weight of approximately 199 g/mol , it comfortably fits within the "Rule of Three" guidelines for fragment libraries.[11]

• 3D-Rich Moiety: The cyclopropyl group introduces a three-dimensional character, which can enhance binding affinity and selectivity by probing deeper, less-explored pockets of the target protein.

• Tunable Reactivity: The bromine atom serves as a versatile synthetic handle, allowing for facile and predictable chemical modification.[12] It is particularly amenable to a variety of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are robust and widely used in medicinal chemistry.[13][14] This enables the systematic "growing" of the fragment into more complex molecules during the hit-to-lead optimization phase.

• Hydrogen Bonding Potential: The pyrazine nitrogens provide crucial hydrogen bond accepting capabilities, a common feature in successful kinase inhibitors and other targeted therapies.[7]

Physicochemical Properties (Predicted)

Property	Value
Molecular Formula	C7H7BrN2[15]
Molecular Weight	199.05 g/mol [16]
XlogP	1.4[15]
Hydrogen Bond Acceptors	2
Hydrogen Bond Donors	0
Rotatable Bonds	1[17]

Experimental Workflows: From Fragment Screening to Hit Validation

A successful FBDD campaign relies on a cascade of sensitive biophysical techniques to identify and validate fragment binding.[18][19] Given the weak affinities typical of fragments, methods capable of detecting interactions in the high micromolar to millimolar range are essential.[20]

Figure 1: A representative workflow for a fragment-based drug design campaign.

Primary Screening: Surface Plasmon Resonance (SPR)

SPR is a highly sensitive, label-free technique ideal for the primary screening of fragment libraries.[21][22] It measures changes in the refractive index at a sensor surface where the target protein is immobilized, allowing for the real-time detection of binding events.[23]

Protocol: SPR-Based Fragment Screening

• Immobilization of Target Protein:

  • Immobilize the target protein onto a suitable sensor chip (e.g., CM5) using standard amine coupling chemistry.[24] The goal is to achieve a surface density that will provide an adequate signal for fragment binding without causing mass transport limitations.

• Preparation of Fragment Solutions:

  • Prepare a stock solution of 2-Bromo-6-cyclopropylpyrazine in 100% DMSO.

  • Dilute the stock solution into the running buffer to the desired screening concentration (typically 100-500 µM). Ensure the final DMSO concentration is matched between the sample and the running buffer to minimize solvent-related artifacts.[21]

• Screening Assay:

  • Inject the fragment solution over the sensor surface containing the immobilized target protein and a reference surface (for background subtraction).

  • Monitor the change in response units (RU) over time. A significant increase in RU compared to the reference surface indicates a binding event.

• Data Analysis:

  • Analyze the sensorgrams to identify fragments that exhibit concentration-dependent binding.[24] Hits are typically defined as fragments that produce a response significantly above the background noise.

Orthogonal Validation: Saturation Transfer Difference (STD) NMR

To minimize false positives from the primary screen, an orthogonal biophysical method is crucial. Saturation Transfer Difference (STD) Nuclear Magnetic Resonance (NMR) is an excellent choice as it is a ligand-observed technique that is highly sensitive to weak binding events.[25]

Protocol: STD-NMR for Hit Confirmation

• Sample Preparation:

  • Prepare a solution containing the target protein (typically 10-50 µM) and the fragment hit (e.g., 2-Bromo-6-cyclopropylpyrazine) at a 1:100 molar ratio in a suitable deuterated buffer.

• NMR Data Acquisition:

  • Acquire two spectra: an "on-resonance" spectrum where the protein is selectively saturated with radiofrequency pulses, and an "off-resonance" spectrum where the irradiation is applied at a frequency where no protein signals are present.[26]

• Data Processing and Analysis:

  • Subtract the on-resonance spectrum from the off-resonance spectrum to generate the STD spectrum.[27]

  • Signals present in the STD spectrum correspond to protons of the fragment that are in close proximity to the protein upon binding, thus confirming the interaction.[28] The intensity of the STD signals can provide information about which parts of the fragment are most critical for binding.

Structural Elucidation: X-ray Crystallography

Once a fragment hit is validated, determining its binding mode is paramount for rational drug design.[29] X-ray crystallography provides high-resolution, three-dimensional structural information of the protein-fragment complex, revealing the precise interactions that govern binding.[30][31]

Protocol: Co-crystallization with 2-Bromo-6-cyclopropylpyrazine

• Complex Formation:

  • Incubate the purified target protein with a molar excess of 2-Bromo-6-cyclopropylpyrazine. The concentration of the fragment should be sufficient to ensure a high occupancy of the binding site.

• Crystallization Screening:

  • Screen a wide range of crystallization conditions (e.g., different precipitants, pH, and temperature) to identify conditions that yield well-diffracting crystals of the protein-fragment complex.[32]

• Data Collection and Structure Determination:

  • Collect X-ray diffraction data from a suitable crystal at a synchrotron source.

  • Process the diffraction data and solve the crystal structure using molecular replacement if a structure of the apo-protein is available.

• Analysis of the Binding Mode:

  • Analyze the electron density map to confirm the presence and orientation of the fragment in the binding pocket.[31]

  • Identify key interactions, such as hydrogen bonds and hydrophobic contacts, between the fragment and the protein. This information is critical for the subsequent hit-to-lead optimization phase.

Hit-to-Lead Optimization: Synthetic Elaboration of the Pyrazine Scaffold

The bromine atom on the 2-Bromo-6-cyclopropylpyrazine fragment provides a convenient and versatile handle for chemical elaboration. The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for forming carbon-carbon bonds and is particularly well-suited for modifying bromopyrazine scaffolds.[13][33]

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• 31. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Determining Protein Structures Using X-Ray Crystallography | Springer Nature Experiments [experiments.springernature.com]
• 33. Yoneda Labs [yonedalabs.com]

Technical Notes & Optimization

Stability of cyclopropyl group under acidic reaction conditions

Welcome to the Application Scientist Technical Support Center . This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the chemical stability, mechanistic vulnerabilities, and experimental troubleshooting of the cyclopropyl moiety under acidic environments.

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols. Here, we dissect the causality behind cyclopropyl instability, provide self-validating experimental workflows, and offer actionable troubleshooting logic to ensure the integrity of your synthetic targets.

Mechanistic Insight: Why Do Cyclopropanes Open in Acid?

The cyclopropyl group is a widely utilized structural motif in medicinal chemistry, prized for its ability to enhance metabolic stability and rigidify molecular conformations. However, its inherent ring strain (approximately 27.5 kcal/mol) makes it a "spring-loaded" system[1].

The unusual reactivity of cyclopropanes stems from their "bent" C–C bonds (Walsh orbitals), which possess higher p-character than typical alkanes. This makes the electron density of the ring susceptible to electrophilic attack[2]. While simple alkyl-substituted cyclopropanes are generally stable under mild acidic conditions, strong acids can catalyze ring-opening. This is particularly true when the ring is adjacent to functional groups (like aryl rings or donor-acceptor systems) that can stabilize a developing positive charge[3].

The mechanism typically involves protonation of the cyclopropane ring or an adjacent activating group, leading to a carbocationic intermediate. This relieves the ring strain but leaves the molecule vulnerable to nucleophilic attack or rearrangement[4].

Mechanism of acid-catalyzed cyclopropyl ring opening.

Troubleshooting Guide & Logic Workflow

When encountering unexpected degradation or low yields during acidic transformations (e.g., Boc deprotection, ester hydrolysis), the structural context of the cyclopropyl group dictates the troubleshooting approach.

• Issue: Unwanted ring opening during global deprotection.

• Root Cause: High concentrations of strong acid (e.g., neat TFA) combined with electron-donating substituents stabilize the transient carbocation, facilitating C–C cleavage[3].

• Intervention: Dilute the acid, lower the temperature to restrict thermal activation, or switch to an anhydrous hydrogen chloride system.

Troubleshooting workflow for optimizing acidic conditions.

Quantitative Stability Data

To guide your reagent selection, the following table summarizes the expected stability of various cyclopropyl architectures under standard acidic conditions.

Cyclopropyl Substrate Type	Acidic Condition	Temperature	Primary Outcome	Mechanistic Rationale
Simple Alkyl-Cyclopropane	4M HCl in dioxane	25 °C	Intact (>95% yield)	Lack of stabilizing groups prevents carbocation formation[5].
Aryl-Cyclopropane	Neat TFA	25 °C	Partial Ring-Opening	Aryl group stabilizes the developing benzylic carbocation[4].
Donor-Acceptor (D-A)	5 mol% TfOH in HFIP	25 °C	Complete Ring-Opening	Synergistic push-pull effect highly polarizes the C-C bond under strong acid[1].
Any Cyclopropane	Conc. H₂SO₄	>50 °C	Complete Degradation	Extreme acidity and heat overcome all kinetic barriers, leading to indiscriminate cleavage.

Self-Validating Experimental Protocols

Protocol A: Preserving the Cyclopropyl Group During Acidic Deprotection

Target: Removal of a Boc group from an aryl-cyclopropyl amine without ring cleavage.

• Preparation: Dissolve the substrate in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

  • Causality: Using an aprotic, non-nucleophilic solvent minimizes the chance of solvent molecules trapping any transiently formed carbocations.

• Thermal Control: Cool the reaction flask to 0 °C using an ice bath.

  • Causality: Lowering the thermal energy prevents the system from reaching the activation barrier required for C–C bond cleavage.

• Acid Addition: Add 10 equivalents of 4M HCl in dioxane dropwise.

  • Causality: HCl in dioxane provides a controlled, anhydrous acidic environment. Neat TFA is highly polar and can promote solvolysis, whereas dioxane moderates the acidity.

• In-Process Control (IPC): After 2 hours, sample 10 µL of the reaction, dilute in acetonitrile, and analyze via LC-MS.

  • Validation Check: Confirm the presence of the desired

    peak. If you observe peaks at (water addition) or (HCl addition), ring-opening is occurring. Immediately proceed to quench.

• Quench and Isolation: Carefully pour the reaction into a cold, saturated aqueous

  solution. Extract with DCM, dry over , and concentrate.

  • Causality: Rapid, mild neutralization prevents degradation that often occurs during the concentration of acidic mixtures.

Protocol B: Deliberate Brønsted Acid-Catalyzed Ring Opening

Target: Nucleophilic ring-opening of a Donor-Acceptor (D-A) cyclopropane for skeletal editing.

• Preparation: Dissolve the D-A cyclopropane (1.0 equiv) and the desired nucleophile (1.5 equiv) in hexafluoroisopropanol (HFIP) at room temperature.

  • Causality: HFIP is highly polar but weakly nucleophilic. It stabilizes the carbocation intermediate via hydrogen bonding without competing with your intended nucleophile[1].

• Catalyst Addition: Add 5 mol% Trifluoromethanesulfonic acid (TfOH).

  • Causality: This strong Brønsted acid protonates the acceptor group, heavily polarizing the C–C bond to initiate the

    -like or -like displacement[1].

• Validation Check: Monitor by TLC (stain with

  ). The reaction is typically complete within 1-3 hours. The disappearance of the starting material validates the catalytic turnover.

• Quench: Add a slight excess of triethylamine (

  ) to neutralize the TfOH, then concentrate under reduced pressure.

Frequently Asked Questions (FAQs)

Q1: How does the stability of a cyclopropyl group compare under basic vs. acidic conditions? A1: The cyclopropyl group is typically highly stable under a wide range of basic conditions[3]. Because bases do not generate carbocations, the primary mechanism for ring cleavage is disabled. Ring-opening in base is exceedingly rare unless the ring is heavily decorated with potent electron-withdrawing groups that allow for a stabilized carbanion intermediate.

Q2: Can I use catalytic hydrogenation (e.g.,

) on a molecule containing a cyclopropyl group? A2: Yes, simple cyclopropanes are generally resistant to standard catalytic hydrogenation at room temperature[3]. However, if the ring is conjugated to an activating group (like a ketone or an aryl ring), it becomes susceptible to hydrogenolysis, which will cleave the ring to form a linear alkyl chain.

Q3: Why did my cyclopropyl ether survive TFA, but my cyclopropyl amine degraded? A3: This is a classic neighboring group effect. If the cyclopropyl group is attached to a heteroatom like nitrogen, the nitrogen's lone pair can stabilize a developing positive charge via iminium ion formation, greatly accelerating the ring-opening process[3]. Oxygen is more electronegative and less willing to share its lone pair, making the ether relatively more stable under the same conditions.

References

• Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol Source: SciSpace URL:[Link]

• Structure and Reactivity of the Cyclopropane Species Source: Wiley Online Library URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. catalogimages.wiley.com [catalogimages.wiley.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Regioisomer Mixtures in Substituted Pyrazine Synthesis

Welcome to the Technical Support Center for Pyrazine Synthesis. The formation of inseparable regioisomer mixtures is a persistent bottleneck in the development of pyrazine-based pharmaceuticals and agrochemicals. As a Senior Application Scientist, I have designed this guide to move beyond generic advice, providing you with the mechanistic causality, troubleshooting workflows, and validated protocols required to control and resolve pyrazine regiochemistry.

Section 1: Frequently Asked Questions (Mechanisms & Prevention)

Q: Why does the classical condensation of 1,2-diamines and 1,2-dicarbonyls almost always yield inseparable regioisomer mixtures? A: The synthesis of substituted pyrazines via the condensation of unsymmetrical 1,2-diamines with unsymmetrical 1,2-dicarbonyls proceeds through a double condensation to form a dihydropyrazine intermediate, followed by an oxidative aromatization step [1]. Because the nucleophilicity of the two primary amine groups and the electrophilicity of the two carbonyl carbons often lack sufficient steric or electronic differentiation, the initial imine formation occurs indiscriminately. This absence of a strong thermodynamic or kinetic bias results in a near 1:1 mixture of regioisomers. Prevention requires either using symmetrical starting materials or employing directed late-stage functionalization instead of de novo ring synthesis.

Mechanism of unselective condensation leading to pyrazine regioisomer mixtures.

Q: How can I improve regioselectivity during late-stage functionalization, such as the Minisci reaction? A: Traditional Minisci reactions (radical additions to electron-deficient N-heterocycles) rely on the innate reactivity of the pyrazine ring. To resolve poor regioselectivity, you must alter the electronic bias of the substrate. Nucleophilic radicals (e.g., alkyl radicals) preferentially attack the most electron-deficient sites. By adding an acid to protonate the pyrazine, you significantly lower the lowest unoccupied molecular orbital (LUMO) of the heterocycle, directing the nucleophilic radical exclusively to the most electrophilic adjacent carbon [2].

Q: What are the recommended chromatographic stationary phases for separating pyrazine regioisomers? A: Pyrazine regioisomers often have identical molecular weights and nearly identical dipole moments, causing them to co-elute on standard normal-phase silica gel. Reverse-phase HPLC using C18 columns is the standard starting point. However, specialized columns like the SHARC 1 (hydrogen-bond alternating reverse phase) provide superior resolution by exploiting subtle differences in the hydrogen-bonding capabilities of the isomers rather than relying solely on hydrophobicity [5].

Section 2: Troubleshooting Guide (Chromatography & Synthesis)

Issue 1: Complete co-elution of 2,5-disubstituted and 2,6-disubstituted pyrazines on C18 HPLC.

• Causality: Similar hydrophobicities mask separation on standard alkyl-chain stationary phases when using Methanol/Water mobile phases.

• Solution: Switch the organic modifier in your mobile phase from Methanol to Acetonitrile. Acetonitrile induces an abnormal, temperature-dependent retention shift specific to alkylpyrazines. Lowering the column temperature to 15–20 °C enhances the differential partitioning of the isomers, resolving the co-elution [4].

Chromatographic troubleshooting workflow for resolving pyrazine regioisomers.

Issue 2: Photochemical Minisci alkylation yields a mixture of C2 and C3 substituted pyrazines.

• Causality: The carbon-centered radical lacks sufficient nucleophilic character, or the radical generation rate is outcompeting the directing group's influence.

• Solution: Ensure the use of an appropriate hydrogen atom transfer (HAT) catalyst, such as a dithiophosphoric acid. This catalyst sequentially acts as a Brønsted acid for pyrazine protonation and a single-electron transfer (SET) reductant, ensuring that the radical coupling occurs with high positional selectivity [3].

Section 3: Validated Experimental Protocols

Protocol 1: Regioselective Photoinduced Minisci Alkylation of Pyrazines

This protocol utilizes photoredox catalysis to ensure high regioselectivity by controlling the generation and addition of nucleophilic radicals [6].

• Preparation: In a 10 mL Schlenk tube, dissolve the substituted pyrazine (0.2 mmol) and the alkyl radical precursor (e.g., N-Boc-amino acid, 1.0 mmol) in a 1:1 mixture of Dichloroethane (DCE) and H2O (2.0 mL).

• Catalyst & Additive Loading: Add 1 mol% 4CzIPN as the photoinitiator and 1.2 equivalents of an acid additive (e.g., TFA) to protonate the pyrazine ring, lowering its LUMO.

• Degassing: Degas the mixture via sparging with Argon for 10 minutes. Validation Checkpoint: Oxygen quenches the excited state of the photocatalyst; failure to degas will result in <10% conversion.

• Irradiation: Seal the tube and irradiate with a 365 nm or white LED at 35 °C for 16 hours.

• Quenching & Extraction: Dilute the mixture with saturated aqueous NaHCO3 (5 mL) to neutralize the acid, then extract with dichloromethane (3 x 5 mL).

• Purification: Dry the combined organic layers over Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography to isolate the major regioisomer.

Protocol 2: HPLC Separation of Pyrazine Regioisomers

This protocol exploits hydrogen-bonding and temperature-dependent retention behaviors to resolve closely eluting isomers[4], [5].

• System Setup: Equip the HPLC with a SHARC 1 column (4.6 x 150 mm, 5 µm, 100 Å) or a high-resolution C18 column.

• Mobile Phase Preparation: Prepare an isocratic mobile phase of 98% Acetonitrile and 2% Water. Add 0.5% Formic Acid and 0.05% Ammonium Formate to buffer the system. Validation Checkpoint: Do not substitute Acetonitrile with Methanol, as the specific dipole interactions required for pyrazine separation will be lost.

• Equilibration: Flow the mobile phase at 1.0 mL/min for at least 20 minutes until the UV baseline (monitored at 270 nm) is stable.

• Sample Injection: Dissolve the pyrazine mixture in the mobile phase (1 mg/mL) and inject 10 µL.

• Temperature Control: Maintain the column compartment strictly at 25 °C. If baseline resolution is not achieved, decrease the temperature to 15 °C to exploit the abnormal temperature dependence of pyrazines in acetonitrile.

Section 4: Quantitative Data & Benchmarks

Table 1: Regioselectivity and Yields in Modified Minisci Reactions

Data illustrates the impact of reaction conditions on the regioselectivity of pyrazine functionalization.

Substrate	Radical Precursor	Conditions	Yield (%)	Regioisomeric Ratio (Major:Minor)
2-Chloropyrazine	N-Boc-β-alanine	Thermal (AgNO3 / Persulfate)	45%	1.5 : 1
2-Chloropyrazine	N-Boc-β-alanine	Photochemical (4CzIPN, White LED)	68%	>20 : 1 (Single Regioisomer)
2-Cyanopyrazine	Cyclohexanecarboxylic acid	Thermal (AgNO3 / Persulfate)	52%	2 : 1
2-Cyanopyrazine	Cyclohexanecarboxylic acid	Photochemical + HAT Catalyst	74%	15 : 1

Table 2: HPLC Retention Behavior of Pyrazine Regioisomers

Demonstrating the critical effect of the organic modifier and temperature on retention times (RT).

Column Type	Mobile Phase	Temperature (°C)	RT: 2,5-Dimethylpyrazine (min)	RT: 2,6-Dimethylpyrazine (min)	Resolution (Rs)
C18 (Standard)	50% MeOH / 50% H2O	25	8.4	8.5	< 1.0 (Co-elution)
C18 (Standard)	50% MeCN / 50% H2O	25	7.1	7.8	1.5 (Baseline)
C18 (Standard)	50% MeCN / 50% H2O	15	8.2	9.5	2.1 (Excellent)
SHARC 1	98% MeCN / 2% H2O	25	5.3	6.9	2.8 (Excellent)

References

• What are the mechanism of reaction in preparing pyrazine?
• Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability.PMC - NIH.
• Photochemical Organocatalytic Functionalization of Pyridines via Pyridinyl Radicals.PMC - NIH.
• Retention Behavior of Pyrazines in Reversed-Phase High Performance Liquid Chromatography.Toyohashi University of Technology.
• HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column.SIELC Technologies.
• Photoinduced Minisci Reaction with Diazines: An Approach Toward Original Fused Heterocycles.

Technical Support Center: Minimizing Hydrolysis of 2-Bromo-6-cyclopropylpyrazine

Welcome to the Technical Support Center for handling, storing, and reacting 2-Bromo-6-cyclopropylpyrazine . As an electron-deficient heteroaromatic halide, this building block is highly susceptible to nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed side reactions. This guide provides causal explanations, troubleshooting workflows, and self-validating protocols to help you suppress the formation of the unwanted 6-cyclopropylpyrazin-2-ol byproduct.

Core Principles & Mechanistic Causality

To prevent hydrolysis, we must first understand why it occurs. The pyrazine ring contains two highly electronegative nitrogen atoms that exert a strong

-withdrawing and -accepting effect. This significantly lowers the energy of the molecule's Lowest Unoccupied Molecular Orbital (LUMO), making the C2 carbon (bearing the bromine) highly electrophilic[1].

When exposed to water or hydroxide ions—especially under basic or elevated temperature conditions—the nucleophile attacks the C2 carbon, forming a stabilized Meisenheimer complex[1]. The subsequent expulsion of the bromide ion rearomatizes the ring, irreversibly yielding 6-cyclopropylpyrazin-2-ol (which rapidly tautomerizes to the more stable pyrazinone). Furthermore, the cyclopropyl group at C6 provides only minimal steric shielding and cannot block nucleophilic trajectory.

Fig 1: SNAr hydrolysis pathway of 2-Bromo-6-cyclopropylpyrazine in basic aqueous media.

Frequently Asked Questions (FAQs)

Q: Why does my 2-Bromo-6-cyclopropylpyrazine degrade into a hydroxylated byproduct during storage? A: Even ambient atmospheric moisture, combined with trace basic impurities on glassware, can trigger a slow baseline SNAr hydrolysis[1]. The kinetic rate of this hydrolysis is highly dependent on pH and temperature[2]. Solution: Store the neat compound under an inert atmosphere (Argon or Nitrogen) at -20°C. If preparing stock solutions, use strictly anhydrous, non-nucleophilic solvents (e.g., dry THF or toluene) and store over activated 3Å molecular sieves.

Q: I am attempting a Suzuki-Miyaura cross-coupling, but LC-MS shows massive conversion to the pyrazinol. How do I stop this? A: Hydrolysis during Suzuki couplings with bromopyrazines is a well-documented competing pathway[3][4]. It is caused by two mechanisms:

• Direct SNAr: Aqueous bases (e.g., NaOH or Na₂CO₃) provide highly nucleophilic hydroxide ions that attack the pyrazine core.

• Catalyst Poisoning: The lone pairs on the pyrazine nitrogens can coordinate to the Palladium catalyst, forming an off-cycle resting state[3]. While the transmetalation step is stalled, the background hydrolysis reaction outcompetes the desired cross-coupling. Solution: Switch to weaker, sterically hindered, or non-nucleophilic bases such as anhydrous K₃PO₄ or CsF. Employ bulky, electron-rich phosphine ligands (like XPhos or SPhos) to shield the palladium center, preventing nitrogen coordination and accelerating the desired transmetalation[3].

Q: Can I just lower the reaction temperature to prevent hydrolysis? A: Lowering the temperature decreases the kinetic rate of SNAr (which halves roughly every 10°C drop)[2], but it will also stall your primary catalytic cycle. Instead of dropping the temperature, eliminate the nucleophile. Transitioning from a biphasic THF/H₂O system to a strictly anhydrous system allows you to maintain the elevated temperatures (80-100°C) required for coupling without triggering hydrolysis[4].

Quantitative Data: Hydrolysis Kinetics & Conditions

The table below summarizes the expected extent of hydrolysis for 2-Bromo-6-cyclopropylpyrazine under various common laboratory conditions, alongside the necessary mitigation strategies.

Reaction Condition	Base / Nucleophile	Solvent System	Temperature	Hydrolysis Extent (24h)	Mitigation Strategy
Ambient Storage	Atmospheric H₂O	Neat / Solid	25°C	< 1%	Store under Ar/N₂ at -20°C
Suzuki Coupling (Standard)	Na₂CO₃ (aq)	THF / H₂O (4:1)	80°C	40 - 60%	Switch to anhydrous conditions
Suzuki Coupling (Optimized)	K₃PO₄ (anhydrous)	Dioxane	100°C	< 5%	Use bulky ligands (e.g., XPhos)
SNAr Amination	NaOH (aq)	Toluene / H₂O	110°C	> 80%	Use NaOtBu in dry toluene

Troubleshooting Workflow for Cross-Coupling

If you detect the [M-Br+OH] mass peak during your reaction, follow this systematic decision tree to isolate and eliminate the root cause.

Fig 2: Decision tree for troubleshooting 2-Bromo-6-cyclopropylpyrazine hydrolysis during reactions.

Self-Validating Experimental Protocol

Anhydrous Suzuki-Miyaura Coupling (Hydrolysis-Suppressed)

Objective: Couple 2-Bromo-6-cyclopropylpyrazine with a boronic ester while kinetically suppressing the competitive SNAr hydrolysis pathway. We achieve this by eliminating water and utilizing CsF as a fluorophilic boron activator that acts as a poor carbon nucleophile[3][4].

Step 1: Reagent Preparation & Validation

• Dry 1,4-dioxane over activated 3Å molecular sieves for 24 hours.

• Validation Check: Perform a Karl Fischer titration on the solvent. Proceed only if H₂O < 50 ppm.

Step 2: Reaction Assembly (Glovebox or Schlenk line)

• Charge an oven-dried Schlenk flask with 2-Bromo-6-cyclopropylpyrazine (1.0 eq), the corresponding boronic acid pinacol ester (1.2 eq), Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and anhydrous CsF (2.0 eq).

• Causality Note: XPhos is mandatory here; its dialkylbiaryl structure creates a steric shield that prevents the pyrazine nitrogens from coordinating to the palladium center[3].

Step 3: Degassing & Heating

• Add the dry dioxane. Degas the mixture via three freeze-pump-thaw cycles to remove oxygen (preventing boronic ester homocoupling)[3].

• Heat the mixture to 90°C under a positive pressure of Argon with vigorous stirring.

Step 4: In-Process Control (IPC) & Self-Validation

• After 2 hours, withdraw a 10 µL aliquot via a gastight syringe, dilute in LC-MS grade MeCN, and analyze via LC-MS.

• Validation Metric: The reaction is proceeding correctly if the ratio of the Product peak to the Hydrolysis peak (m/z corresponding to [M-Br+OH]) is > 20:1 .

• Corrective Action: If the hydrolysis peak is prominent (>5%), halt the reaction. Your base or solvent has absorbed atmospheric moisture. Discard, verify the anhydrous nature of your reagents, and restart.

References

• Technical Support Center: Optimizing Reactions with 2-Bromopyrazine Source: Benchchem URL:3

• Quantitative Models for Accurate Reactivity Predictions and Mechanistic Elucidation Source: University of Victoria URL:1

• Large-Scale Applications of Transition Metal-Catalyzed Couplings for the Synthesis of Pharmaceuticals | Chemical Reviews Source: ACS Publications URL:4

• Transformation Kinetics and Mechanism of the Sulfonylurea Herbicides Pyrazosulfuron Ethyl and Halosulfuron Methyl in Aqueous Solutions Source: USDA ARS URL:2

Sources

• 1. dspace.library.uvic.ca [dspace.library.uvic.ca]
• 2. ars.usda.gov [ars.usda.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 2-Bromo-6-cyclopropylpyrazine

An in-depth structural verification of heteroaromatic building blocks is a critical bottleneck in early-stage drug discovery. For compounds like 2-Bromo-6-cyclopropylpyrazine (CAS: 1086382-98-0), standard analytical approaches often fall short. The combination of an electron-deficient pyrazine core and a conformationally rigid cyclopropyl ring creates a highly complex

H NMR spin system.

This guide objectively compares the performance of a Standard 400 MHz NMR Platform against an Advanced 800 MHz NMR Platform equipped with Pure Shift Technology . By analyzing the specific spectral challenges of 2-Bromo-6-cyclopropylpyrazine, we will demonstrate how upgrading your analytical workflow can eliminate second-order artifacts, resolve hidden couplings, and drastically reduce data interpretation time.

Mechanistic Insights: The Analytical Challenge

To understand why platform selection matters, we must first examine the causality behind the spectral complexity of 2-Bromo-6-cyclopropylpyrazine [3].

• The Pyrazine Core (Quadrupolar Relaxation): The protons at positions C-3 and C-5 are meta to each other across the N-4 nitrogen. The scalar coupling (

  ) between these protons is exceptionally small (~1.5 Hz) [4]. On standard low-field instruments, quadrupolar relaxation from the adjacent nuclei ( ) broadens these signals, often obscuring the fine coupling and presenting them as unresolved singlets.

• The Cyclopropyl Ring (Second-Order Effects): The cyclopropyl group presents a classic strongly coupled spin system. Because the chemical shift difference (

  ) between the methine (CH) and diastereotopic methylene (CH ) protons is small relative to their -couplings, the system exhibits severe second-order "roof effects" at 400 MHz. This results in complex, overlapping multiplets that make precise integration and impurity profiling nearly impossible without quantum mechanical spin simulation.

Increasing the static magnetic field (

) to 800 MHz increases the , pushing the system toward a first-order (AMX-like) state. When combined with Pure Shift (homonuclear decoupling) pulse sequences , the complex multiplets collapse into sharp, easily quantifiable singlets [1, 2].

Figure 1: 1H-1H spin-coupling network of 2-Bromo-6-cyclopropylpyrazine.

Platform Comparison: 400 MHz Routine vs. 800 MHz Pure Shift

The following table summarizes the objective performance metrics of both platforms when analyzing the target compound.

Analytical Metric	Standard 400 MHz NMR Platform	Advanced 800 MHz Pure Shift NMR
Spectral Dispersion ( )	Moderate (Overlapping cyclopropyl multiplets)	High (Clear baseline separation)
Cyclopropyl Spin System	Second-order (Complex AA'BB'C patterns)	Pseudo First-order (Collapsed to singlets)
Pyrazine Resolution	Broadened by quadrupolar relaxation	Fully resolved ( Hz)
Signal-to-Noise Ratio (S/N)	Baseline standard	enhancement (via CryoProbe)
Data Interpretation Time	High (Requires complex spin simulation)	Low (Direct integration of distinct singlets)

Experimental Protocols & Workflow

To ensure a self-validating and reproducible system, the following protocols dictate the exact causality behind our sample preparation and acquisition parameters.

Phase 1: Sample Preparation

Causality: DMSO-d

is selected over CDCl because the highly polar pyrazine nitrogens can exhibit concentration-dependent chemical shifts in non-polar environments. DMSO-d tightly locks the solvation shell, ensuring absolute chemical shift reproducibility [3].

• Weigh exactly 20.0 mg of 2-Bromo-6-cyclopropylpyrazine (Purity

  98%).

• Dissolve in 0.6 mL of DMSO-d

  (99.9% D, containing 0.03% v/v TMS as an internal standard).

• Transfer to a high-quality 5 mm NMR tube, ensuring no micro-bubbles are trapped in the active volume.

Phase 2: Acquisition Methodologies

Causality: A relaxation delay (

) of 5 seconds is strictly enforced. Heteroaromatic protons (H-3 and H-5) often exhibit long longitudinal relaxation times ( ). A 5-second delay ensures relaxation, which is mathematically required for accurate quantitative integration.

Standard 400 MHz Protocol:

• Pulse Program: zg30 (Standard 1D

  H with 30-degree flip angle).

• Parameters: Number of scans (ns) = 16; Relaxation delay (d1) = 2s; Acquisition time (aq) = 3.9s.

• Processing: Zero-fill to 64k data points; apply an exponential window function with a Line Broadening (LB) of 0.3 Hz.

Advanced 800 MHz Pure Shift Protocol:

• Pulse Program: zangew (Zangger-Sterk slice-selective broadband homodecoupled

  H NMR) [2].

• Parameters: ns = 16; d1 = 5s; aq = 1.5s. Spatial encoding gradients applied at 20% and 80% maximum power.

• Processing: Pseudo-2D data conversion to 1D; Zero-fill to 128k data points; apply a Gaussian window function (LB = -0.5 Hz, GB = 0.2) to maximize resolution without artificial broadening.

Figure 2: Comparative NMR acquisition workflow for standard vs. pure shift methodologies.

Conclusion

For routine identity checks, a standard 400 MHz spectrometer provides adequate data, albeit with unresolved cyclopropyl multiplets (0.80 ppm and 0.96 ppm) and broadened pyrazine signals [3]. However, for rigorous structural elucidation, impurity profiling, or quantitative NMR (qNMR) in drug development, the 800 MHz Pure Shift Platform is vastly superior. By decoupling the homonuclear spin network, the Pure Shift methodology transforms complex, overlapping second-order patterns into highly resolved, quantifiable singlets, ensuring absolute data integrity and significantly accelerating the analytical workflow [1].

References

• Castañar, L., & Parella, T. (2015). Broadband 1H homodecoupled NMR experiments: recent developments, methods and applications. Magnetic Resonance in Chemistry, 53(7), 399-426. [Link]

• Zangger, K. (2015). Pure shift NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 86-87, 1-20. [Link]

• U.S. Patent No. 8,648,074 B2. (2014). Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers.

• Zhivonitko, V. V., Skovpin, I. V., & Koptyug, I. V. (2016). Determination of long-range scalar 1H-1H coupling constants responsible for polarization transfer in SABRE. Journal of Magnetic Resonance, 265, 59-66. [Link]

A Senior Application Scientist's Guide to the C13 NMR Chemical Shifts of Cyclopropyl Pyrazine Derivatives

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is a cornerstone of successful research. Cyclopropyl pyrazine derivatives are an emerging class of compounds with significant potential in medicinal chemistry, owing to the unique conformational and electronic properties imparted by the cyclopropyl group.[1] Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of these molecules. This guide provides a comprehensive comparison of the ¹³C NMR chemical shifts for cyclopropyl pyrazine derivatives, supported by an analysis of substituent effects and detailed experimental protocols.

Understanding the ¹³C NMR Landscape of Cyclopropyl Pyrazines

The ¹³C NMR spectrum of a cyclopropyl pyrazine derivative is a composite of the spectral features of its two constituent moieties: the electron-deficient pyrazine ring and the strained cyclopropyl ring. The chemical shifts of the carbon atoms in each part of the molecule are exquisitely sensitive to the electronic environment, providing a detailed fingerprint of the molecular structure.

The pyrazine ring, being a heteroaromatic system with two nitrogen atoms, generally exhibits carbon signals in the downfield region of the spectrum (typically >140 ppm) due to the deshielding effect of the electronegative nitrogen atoms.[2][3] Conversely, the sp³-hybridized carbons of the cyclopropyl ring are found significantly upfield, often at unusually low chemical shift values (typically <20 ppm), a consequence of the ring's high degree of s-character in its C-H bonds and the magnetic anisotropy of the three-membered ring.[1]

Comparative Analysis of Predicted ¹³C NMR Chemical Shifts

Table 1: Predicted ¹³C NMR Chemical Shifts (in ppm) for 2-Cyclopropyl-5-substituted Pyrazine Derivatives

Substituent (at C-5)	C-2 (ipso-cyclopropyl)	C-3	C-5 (ipso-substituent)	C-6	C-α (cyclopropyl)	C-β (cyclopropyl)
-H (2-Cyclopropylpyrazine)	~155	~143	~145	~143	~15	~8
-CH₃	~154	~142	~155	~141	~15	~8
-Cl	~154	~144	~148	~142	~14	~9
-OCH₃	~153	~138	~160	~135	~15	~8

Disclaimer: These are predicted values based on additive models and are intended for illustrative and comparative purposes. Actual experimental values may vary.

Interpretation of Chemical Shift Trends: A Deeper Dive

The predicted chemical shifts in Table 1 reveal several key trends that are rooted in the electronic effects of the substituents:

• The Pyrazine Ring:

  • C-2 (ipso-cyclopropyl): The attachment of the cyclopropyl group causes a significant downfield shift of the C-2 carbon compared to unsubstituted pyrazine. This is primarily due to the weak electron-donating nature of the cyclopropyl group and its σ-bond character.

  • C-5 (ipso-substituent): The chemical shift of the C-5 carbon is highly sensitive to the nature of the directly attached substituent. Electron-donating groups like -OCH₃ cause a significant downfield shift, while electron-withdrawing groups like -Cl also lead to a downfield shift, albeit to a lesser extent.

  • C-3 and C-6: The chemical shifts of the carbons ortho and meta to the substituent are also modulated. An electron-donating group like -OCH₃ is predicted to cause an upfield shift at the ortho (C-6) and para (C-3, relative to the substituent) positions due to resonance effects. Conversely, an electron-withdrawing group like -Cl would have a more complex effect, with a slight downfield shift expected at the ortho position (C-6).

• The Cyclopropyl Ring:

  • C-α (methine carbon): The chemical shift of the cyclopropyl carbon directly attached to the pyrazine ring is expected to be the most downfield of the cyclopropyl carbons. Its chemical shift will be influenced by the electronic nature of the pyrazine ring. Substituents on the pyrazine ring that alter its overall electron density will have a minor, long-range effect on the C-α chemical shift.

  • C-β (methylene carbons): The two methylene carbons of the cyclopropyl ring are expected to be in a similar chemical environment and will likely have very close chemical shifts, appearing as a single peak in many cases. These carbons are relatively insensitive to the substituents on the pyrazine ring.

The following diagram illustrates the general structure of a 2-cyclopropyl-5-substituted pyrazine and the atom numbering used for the NMR assignments.

Caption: General structure of a 2-cyclopropyl-5-substituted pyrazine with atom numbering.

Experimental Protocol for ¹³C NMR Data Acquisition

To ensure the acquisition of high-quality, reproducible ¹³C NMR data, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, incorporating best practices for sample preparation and instrument setup.

I. Sample Preparation

• Sample Purity: Ensure the sample is of high purity (>95%) to avoid interference from impurities.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. For many cyclopropyl pyrazine derivatives, deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) are suitable choices. The choice of solvent can slightly influence chemical shifts.

• Sample Concentration: Weigh approximately 20-50 mg of the compound and dissolve it in 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Transfer to NMR Tube: Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, 5 mm NMR tube.

II. NMR Instrument Setup and Data Acquisition

• Spectrometer: Use a high-field NMR spectrometer (≥400 MHz for ¹H) for optimal sensitivity and resolution.

• Tuning and Matching: Tune and match the ¹³C probe to the correct frequency.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve good homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: Approximately 200-250 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (d1): 2-5 seconds. A longer delay is crucial for accurate integration of quaternary carbons.

  • Number of Scans: 1024-4096 scans, depending on the sample concentration and the desired signal-to-noise ratio.

  • Temperature: 298 K (25 °C).

III. Data Processing

• Fourier Transform: Apply an exponential multiplication (line broadening of 0.5-1.0 Hz) to the Free Induction Decay (FID) followed by a Fourier transform.

• Phasing and Baseline Correction: Carefully phase the spectrum and perform a baseline correction.

• Referencing: Reference the spectrum to the TMS signal at 0.00 ppm.

The following diagram illustrates the workflow for the analysis of ¹³C NMR data for cyclopropyl pyrazine derivatives.

Caption: Workflow for the ¹³C NMR analysis of cyclopropyl pyrazine derivatives.

Conclusion

¹³C NMR spectroscopy provides a powerful and detailed window into the molecular structure of cyclopropyl pyrazine derivatives. By understanding the fundamental principles of chemical shifts and substituent effects, researchers can confidently assign the carbon signals and elucidate the structure of these important compounds. While experimental data for a wide range of these derivatives is still emerging, the predictive framework and detailed experimental protocols provided in this guide offer a robust foundation for scientists and drug development professionals working in this exciting area of medicinal chemistry.

References

• Molecules. Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. [Link]

• SpectraBase. Pyrazine, 1-(2-quinolyl)-4-(4-acetamidobenzyl)- - Optional[13C NMR] - Chemical Shifts. [Link]

• ResearchGate. 1 H NMR and 13 C NMR spectra of pyrazine substituted phosphonium salt.... [Link]

• Moroccan Journal of Chemistry. Chemical Transformation of Pyrazine Derivatives. [Link]

• ResearchGate. (PDF) Substituent Effects in the C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. [Link]

• PMC. Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D–A–D Series Compounds. [Link]

• The Journal of Organic Chemistry. Development of a 13C NMR Chemical Shift Prediction Procedure Using B3LYP/cc-pVDZ and Empirically Derived Systematic Error Correction Terms: A Computational Small Molecule Structure Elucidation Method. [Link]

• Chemistry LibreTexts. 16.22: 16-5 Characteristics of ¹³C NMR Spectroscopy. [Link]

Sources

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• 2. Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]

Distinguishing 2-Bromo-6-cyclopropylpyrazine from 2-Bromo-5-isomer

An in-depth technical analysis for researchers and drug development professionals navigating the synthesis, isolation, and application of substituted pyrazine scaffolds.

Executive Overview: The Regioisomeric Challenge

In the development of advanced therapeutics—ranging from DHODH inhibitors for autoimmune diseases[1] to BRAF kinase inhibitors for melanoma—the pyrazine heterocycle is a privileged scaffold. However, the late-stage functionalization of pyrazines often yields complex regioisomeric mixtures. Distinguishing 2-Bromo-6-cyclopropylpyrazine from its 2-Bromo-5-cyclopropylpyrazine isomer is a critical bottleneck.

Because both isomers possess identical molecular weights and highly similar polarities, standard chromatographic metrics and 1D

H NMR are often insufficient for unequivocal identification. This guide provides a self-validating analytical framework and explores the mechanistic divergence between these two isomers to ensure absolute structural confidence in your drug discovery pipeline.

Structural & Electronic Divergence

To understand the analytical and chemical differences between these isomers, we must first examine their electronic topologies. Pyrazine is a 1,4-diazine[2].

• 2-Bromo-6-cyclopropylpyrazine (The Meta-like Isomer): The bromine at C2 and the cyclopropyl group at C6 are separated by N1. The remaining aromatic protons reside at C3 and C5. These protons are separated by N4, meaning they cannot exhibit standard ortho coupling.

• 2-Bromo-5-cyclopropylpyrazine (The Para-like Isomer): The bromine at C2 and the cyclopropyl group at C5 are situated across the ring from each other. The remaining protons reside at C3 and C6.

Causality in Reactivity: The Meisenheimer Complex

The substitution pattern fundamentally alters the molecule's reactivity in downstream Nucleophilic Aromatic Substitution (S

Ar) and photoredox catalysis. The 2,6-disubstituted pyrazine stabilizes the anionic Meisenheimer intermediate significantly better than the 2,5-isomer[3]. In the 2,6-pattern, the adjacent electronegative nitrogen atoms and the inductive electron-withdrawing effect of the bromine are optimally aligned to delocalize the negative charge. Conversely, the 2,5-substitution pattern forces a sub-optimal orbital alignment, leading to slower reaction kinetics and lower yields in cross-coupling methodologies[3].

Pathway showing Meisenheimer stabilization differences between 2,6 and 2,5 pyrazine isomers.

Definitive Analytical Distinction

Relying on 1D

H NMR to distinguish these isomers is a common pitfall. The -couplings for both meta-like (H3/H5) and para-like (H3/H6) pyrazine protons are exceptionally small (typically 0–1.5 Hz). Furthermore, quadrupolar relaxation from the adjacent N nuclei often broadens these signals into unresolved singlets[4].

To establish a self-validating system , researchers must utilize 2D Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy[5]. HMBC maps the through-bond magnetization transfer (typically 2-bond

and 3-bond ), allowing you to reconstruct the molecule's exact topology without relying on external reference standards.

Quantitative Data Comparison

The following table summarizes the quantitative analytical metrics used to distinguish the two isomers.

Metric	2-Bromo-6-cyclopropylpyrazine	2-Bromo-5-cyclopropylpyrazine
Molecular Weight	199.05 g/mol	199.05 g/mol
Remaining Protons	H3, H5	H3, H6
H NMR Coupling	~ 0 - 1.0 Hz (Broad singlets)	~ 0 - 1.5 Hz (Broad singlets)
Key HMBC ( H- C)	H5 correlates to C6 ( ) and C3 ( )	H6 correlates to C5 ( ) and C2 ( )
Key HMBC ( H- N)	H5 correlates to N4 ( ) and N1 ( )	H6 correlates to N1 ( ) and N4 ( )
S Ar Reactivity	High (Stabilized Intermediate)	Moderate to Low

Experimental Workflow: Isolation and Elucidation

When synthesizing these building blocks (e.g., via Suzuki-Miyaura coupling of cyclopropyl boronic acid with dibromopyrazines[1]), the following self-validating protocol ensures absolute isomeric purity and structural confirmation.

Protocol: Chromatographic Isolation and 2D-NMR Elucidation

Step 1: Preparative Chromatographic Separation

• Dissolve the crude reaction mixture in a minimal volume of Dichloromethane (DCM).

• Load the sample onto a high-performance silica gel column (spherical silica, 15-40 µm is recommended for baseline resolution of regioisomers).

• Elute using a highly optimized, shallow gradient of Hexanes/Ethyl Acetate (starting at 99:1 and slowly ramping to 90:10). Causality: The subtle dipole moment differences between the meta and para arrangements require a non-polar dominant mobile phase to achieve separation.

• Pool fractions based on UV absorbance at 254 nm and remove the solvent in vacuo.

Step 2: NMR Sample Preparation

• Dissolve 15-20 mg of the purified isolate in 0.6 mL of CDCl

  (containing 0.03% v/v TMS as an internal standard).

• Transfer to a high-quality 5 mm NMR tube, ensuring no particulate matter is suspended, which could distort magnetic field homogeneity.

Step 3: 2D HMBC Acquisition (The Self-Validating Step)

• Acquire a standard 1D

  H and C spectrum to identify the aromatic proton and carbon shifts.

• Set up a

  H- C HMBC experiment optimized for long-range couplings ( = 8 Hz).

• Validation Logic:

  • Locate the cyclopropyl methine proton multiplet (~2.15 ppm)[1].

  • Trace its

    correlation to the substituted pyrazine carbon (C6 or C5).

  • From that carbon, trace back to the adjacent aromatic proton.

  • If the adjacent proton is H5 , it will show a strong

    correlation to the other protonated carbon (C3 ). This confirms the 2,6-isomer .

  • If the adjacent proton is H6 , it will show a strong

    correlation to the brominated carbon (C2 ). This confirms the 2,5-isomer .

Logical workflow for self-validating HMBC NMR elucidation of pyrazine regioisomers.

Conclusion

The distinction between 2-bromo-6-cyclopropylpyrazine and 2-bromo-5-cyclopropylpyrazine cannot be left to empirical 1D NMR guessing. By leveraging the self-validating topological mapping of 2D HMBC and understanding the fundamental Meisenheimer stabilization differences inherent to their substitution patterns, researchers can confidently isolate, identify, and deploy these critical building blocks in complex medicinal chemistry campaigns.

References

• Original 2-(3-Alkoxy-1H-pyrazol-1-yl)azines Inhibitors of Human Dihydroorotate Dehydrogenase (DHODH)
• Lentzeacins A-E, New Bacterial-Derived 2,5- and 2,6-Disubstituted Pyrazines from a BGC-Rich Soil Bacterium Lentzea sp. GA3-008 - PMC.
• Synthesis and Characterization of Modular Pyrimdopteridine Photoredox C
• Pyrazine | C4H4N2 | CID 9261 - PubChem - NIH.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pyrazine | C4H4N2 | CID 9261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mathnat.uni-rostock.de [mathnat.uni-rostock.de]
• 4. ismar.org [ismar.org]
• 5. Lentzeacins A-E, New Bacterial-Derived 2,5- and 2,6-Disubstituted Pyrazines from a BGC-Rich Soil Bacterium Lentzea sp. GA3-008 - PMC [pmc.ncbi.nlm.nih.gov]

Navigating HPLC Method Development for Bromopyrazine Purity Analysis: A Comparative Guide (C18 vs. PFP)

As a Senior Application Scientist, one of the most persistent challenges in pharmaceutical analytical chemistry is the baseline separation of small, polar, halogenated aromatic building blocks. Bromopyrazine is a highly versatile intermediate, frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including oncology drugs and antiviral agents like favipiravir derivatives[1][2].

Ensuring the absolute purity of 2-bromopyrazine is critical. Trace impurities—such as unreacted pyrazine, 2-chloropyrazine (often arising from halogen exchange during synthesis), and positional isomers of dibromopyrazine—can propagate through synthetic pathways, severely impacting downstream yields and API safety profiles. This guide objectively compares traditional C18 stationary phases against Pentafluorophenyl (PFP) phases, providing a field-proven, self-validating methodology for bromopyrazine purity analysis.

Mechanistic Rationale: Why Standard C18 Falls Short

Developing a robust High-Performance Liquid Chromatography (HPLC) method for halogenated pyrazines requires an understanding of their molecular behavior. Pyrazine derivatives are relatively polar, weakly basic, and possess a small molecular volume.

When utilizing traditional alkyl-bonded phases like C18 , retention is driven almost exclusively by hydrophobic partitioning. Because the hydrophobic difference between a chloro- and bromo-substituent on a pyrazine ring is marginal, C18 columns often fail to provide adequate selectivity (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

) and resolution ( ) for these critical pairs, leading to co-elution.

To overcome this, Pentafluorophenyl (PFP) stationary phases are highly recommended. Unlike C18, PFP columns offer orthogonal retention mechanisms[3]. The highly electronegative fluorine atoms create an electron-deficient phenyl ring, enabling strong ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

interactions with the electron-rich pyrazine ring. Furthermore, the polarized C-F bonds facilitate dipole-dipole interactions and halogen bonding with the brominated analytes, providing exceptional shape selectivity for positional isomers.

Figure 1: Comparison of retention mechanisms between standard C18 and Pentafluorophenyl (PFP) phases.

Comparative Study: C18 vs. PFP Column Performance

To objectively demonstrate the superiority of fluorinated phases for this application, we evaluated a standard C18 column against a PFP column for the separation of 2-bromopyrazine and its common synthetic impurities.

Experimental Parameters:

• Columns: 150 x 4.6 mm, 3 µm (C18 and PFP variants).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 15 minutes.

• Detection: UV at 270 nm.

Table 1: Chromatographic Performance Data

Analyte	Relative Hydrophobicity	C18 RT (min)	C18 Resolution ( )	PFP RT (min)	PFP Resolution ( )	Tailing Factor (PFP)
Pyrazine	Low	2.15	-	3.40	-	1.10
2-Chloropyrazine	Medium	4.80	3.1	6.25	5.8	1.05
2-Bromopyrazine	Medium-High	5.10	1.2 (Co-elution)	7.80	4.5	1.02
2,6-Dibromopyrazine	High	8.45	6.5	11.20	8.2	1.04

Data Analysis & Causality: Notice the critical pair on the C18 column is 2-chloropyrazine and 2-bromopyrazine. Because their hydrophobicity is nearly identical, C18 struggles to resolve them (

, failing the baseline resolution standard of ). On the PFP column, the dipole-dipole interactions and shape selectivity recognize the larger polarizability and atomic radius of the bromine atom compared to chlorine, pushing the resolution to a highly robust 4.5.

Step-by-Step Methodology: Self-Validating Purity Analysis Protocol

A scientifically sound protocol must be self-validating. The following workflow ensures that the chromatographic system is fit-for-purpose before any analytical data is generated.

Step 1: Mobile Phase Preparation

• Action: Prepare Mobile Phase A by adding 1.0 mL of HPLC-grade Trifluoroacetic acid (TFA) to 1.0 L of ultrapure water (18.2 MΩ·cm).

• Causality: Pyrazine nitrogens possess lone electron pairs that interact strongly with unendcapped, acidic silanols on the silica backbone, causing severe peak tailing. TFA acts as an ion-pairing agent and pH modifier (lowering pH to ~2.0). This fully protonates the residual silanols (pKa ~4.5), neutralizing their electrostatic pull and ensuring sharp, symmetrical peaks.

Step 2: System Equilibration

• Action: Install the PFP column (150 x 4.6 mm, 3 µm) and equilibrate with the initial gradient conditions (5% B) for at least 10 column volumes. Set the column oven to 30°C.

• Causality: Temperature control is vital for PFP columns, as

  interactions are highly sensitive to thermal fluctuations. 30°C ensures reproducible retention times without compromising the weak interactions necessary for resolving positional isomers.

Step 3: System Suitability Testing (SST) - The Internal Control

• Action: Inject a resolution standard mixture containing 10 µg/mL each of 2-chloropyrazine and 2-bromopyrazine.

• Validation Gate: The system must demonstrate a resolution (

  ) of between these two peaks. If , the system is not ready, and the mobile phase or column must be investigated. This prevents the generation of false-positive purity data.

Step 4: Sample Analysis via Gradient Elution

• Action: Inject 10 µL of the 2-bromopyrazine sample (prepared at 1.0 mg/mL in initial mobile phase). Run the gradient from 5% to 60% Acetonitrile over 15 minutes.

• Causality: While isocratic methods are simpler, a gradient elution profile is essential here. It provides sufficient aqueous hold-time at the beginning of the run to retain the highly polar unreacted pyrazine, while generating enough eluent strength later in the run to elute the strongly retained 2,6-dibromopyrazine without excessive band broadening.

Figure 2: Self-validating HPLC method workflow for bromopyrazine purity analysis.

Conclusion & Recommendations

For the purity analysis of 2-bromopyrazine and related halogenated aromatics, relying solely on hydrophobic partitioning is an analytical risk. Transitioning from a standard C18 to a Pentafluorophenyl (PFP) stationary phase leverages orthogonal retention mechanisms—specifically

and dipole-dipole interactions—to easily resolve critical pairs like chloro- and bromo-pyrazine analogs. By pairing this column chemistry with a tightly controlled, TFA-modified gradient and a strict System Suitability Test (SST), analytical laboratories can guarantee the structural integrity of their API building blocks.

References

1.[3] Title: Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases | Source: Waters Corporation | URL: 2.[4] Title: NEW ACE® C18-PFP - a unique C18 bonded HPLC column | Source: Chromatography Today | URL: 3.[1] Title: Stability-indicating Reverse Phase- HPLC Method Development and Method Validation for Quantitative Determination of Degradation Products in Favipiravir API | Source: SciSpace | URL: 4.[2] Title: Route Development toward a Pyrazine Building Block to Enable Early Scale-Up Campaigns | Source: ACS Publications | URL:

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. waters.com [waters.com]
• 4. chromatographytoday.com [chromatographytoday.com]

A Comparative Guide to High-Resolution Mass Spectrometry for the Validation of 2-Bromo-6-cyclopropylpyrazine

In the landscape of pharmaceutical development, the rigorous characterization of starting materials and intermediates is a cornerstone of ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). 2-Bromo-6-cyclopropylpyrazine, a key building block in the synthesis of numerous pharmaceutical candidates, demands precise analytical validation to confirm its identity and purity. This guide provides an in-depth comparison of High-Resolution Mass Spectrometry (HRMS) with alternative analytical techniques for the comprehensive validation of this critical intermediate.

The Imperative for Rigorous Validation

The structural integrity and purity of 2-Bromo-6-cyclopropylpyrazine directly impact the quality of the subsequent API. Impurities, such as isomers or related substances, can carry through the synthetic process, potentially leading to undesired side products, reduced efficacy, or adverse toxicological effects. Therefore, employing an analytical methodology with high specificity and sensitivity is not merely a regulatory requirement but a scientific necessity.

High-Resolution Mass Spectrometry (HRMS) has emerged as a powerful tool for this purpose, offering unparalleled accuracy in mass measurement.[1] This allows for the unambiguous determination of elemental composition, providing a high degree of confidence in the structural elucidation of the target compound and its potential impurities.

High-Resolution Mass Spectrometry (HRMS): The Gold Standard

HRMS analysis provides the exact molecular mass of a compound, which is crucial for confirming its elemental and isotopic composition with a high level of precision.[1] This technique is particularly adept at distinguishing between compounds with the same nominal mass but different elemental formulas, a common challenge in the analysis of complex organic molecules.

Experimental Protocol: HRMS Validation of 2-Bromo-6-cyclopropylpyrazine

The following protocol outlines a typical workflow for the validation of 2-Bromo-6-cyclopropylpyrazine using a Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) system.

1. Sample Preparation:

• Accurately weigh and dissolve a sample of synthesized 2-Bromo-6-cyclopropylpyrazine in a suitable solvent (e.g., acetonitrile or methanol) to a concentration of approximately 10 µg/mL.

• Prepare a series of dilutions for linearity and limit of detection (LOD) and limit of quantitation (LOQ) determination.

2. Liquid Chromatography (LC) Conditions:

• System: An Ultra-Performance Liquid Chromatography (UPLC) system is preferred for its enhanced resolution and faster analysis times compared to traditional HPLC.[2][3][4]

• Column: A suitable reversed-phase column (e.g., C18, 1.7 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 1 µL.

3. High-Resolution Mass Spectrometry (HRMS) Conditions:

• System: An Orbitrap or Time-of-Flight (TOF) mass spectrometer capable of high resolution (e.g., >60,000 FWHM).[5][6]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Mass Range: m/z 50-500.

• Data Acquisition: Full scan mode to detect all ions and targeted MS/MS for fragmentation analysis of the parent ion.

4. Data Analysis:

• Determine the accurate mass of the molecular ion ([M+H]+) for 2-Bromo-6-cyclopropylpyrazine (Expected m/z: 198.98654).[7]

• Calculate the mass error in parts per million (ppm). A mass accuracy of <5 ppm is typically required for confident identification.

• Analyze the fragmentation pattern from MS/MS data to further confirm the structure.

• Quantify the purity by integrating the peak area of the analyte and any detected impurities.

Causality Behind Experimental Choices

The choice of UPLC over HPLC is driven by the need for superior separation efficiency and speed. The smaller particle size in UPLC columns leads to sharper peaks and better resolution of closely eluting compounds, which is critical for impurity profiling.[8] Formic acid is added to the mobile phase to facilitate protonation of the analyte in the ESI source, enhancing the signal of the [M+H]+ ion. The high resolution of the mass spectrometer is paramount for distinguishing the target compound from potential isobaric interferences.

Visualizing the HRMS Workflow

Caption: Workflow for HRMS validation of 2-Bromo-6-cyclopropylpyrazine.

Comparative Analysis with Alternative Techniques

While HRMS provides the highest level of confidence, other analytical techniques are also employed in pharmaceutical analysis. Understanding their strengths and limitations is key to developing a comprehensive validation strategy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds.[9] For a compound like 2-Bromo-6-cyclopropylpyrazine, GC-MS can provide excellent separation and identification based on retention time and mass spectral fragmentation patterns.

Advantages:

• High chromatographic efficiency for volatile compounds.

• Extensive spectral libraries for compound identification.

Limitations:

• Requires the analyte to be thermally stable and volatile.

• Standard quadrupole MS offers unit mass resolution, which may not be sufficient to differentiate between isobaric compounds. While high-resolution GC-MS systems exist, they are less common than LC-HRMS in many pharmaceutical labs.[10]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse in quality control laboratories for routine purity analysis and quantification.

Advantages:

• Widely available and cost-effective.

• Robust and reproducible for quantitative analysis.

Limitations:

• Lacks the specificity of mass spectrometry. Identification is based solely on retention time, which is not unique.

• Co-eluting impurities without a chromophore may go undetected.

• Cannot provide structural information beyond what can be inferred from chromatographic behavior.

Performance Comparison

Parameter	HRMS	GC-MS (Quadrupole)	HPLC-UV
Specificity	Very High (based on accurate mass and fragmentation)	High (based on fragmentation pattern)	Moderate (based on retention time)
Sensitivity	Very High (sub-ppb)	High (ppb)	Moderate (ppm)
Confidence in Identification	Very High	High	Low to Moderate
Impurity Profiling	Excellent (can identify unknown impurities)	Good (for volatile impurities)	Limited (requires reference standards)
Quantitative Accuracy	Excellent	Good	Excellent
Cost & Complexity	High	Moderate	Low

This table presents a generalized comparison for illustrative purposes.

Logical Framework for Method Selection

Caption: Decision tree for selecting an analytical technique.

Trustworthiness and Self-Validating Systems

A robust analytical method must adhere to the principles outlined by regulatory bodies such as the International Council for Harmonisation (ICH).[11][12] The validation of an HRMS method for 2-Bromo-6-cyclopropylpyrazine should encompass the following parameters to ensure its trustworthiness:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.[11] HRMS excels here due to its high mass accuracy.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[13] This is typically assessed over a range of at least 5 concentrations.[11]

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Range: The interval between the upper and lower concentrations of the analyte for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[13]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[11]

By systematically evaluating these parameters, the HRMS method becomes a self-validating system, providing a high degree of assurance in the quality of the data generated.

Conclusion

For the definitive validation of 2-Bromo-6-cyclopropylpyrazine, High-Resolution Mass Spectrometry stands as the superior analytical technique. Its ability to provide exact mass measurements ensures unparalleled specificity and confidence in structural confirmation, which is critical for identifying potential impurities and ensuring the quality of this key pharmaceutical intermediate. While techniques like GC-MS and HPLC-UV have their place in a comprehensive quality control strategy, particularly for routine analyses, HRMS provides the authoritative data required for rigorous drug development and regulatory submissions. The investment in HRMS technology and methodology is justified by the enhanced scientific integrity and the ultimate goal of producing safe and effective medicines.

References

• Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference?
• WebofPharma. (2026, February 13). HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis.
• Measurlabs. (n.d.). High-Resolution Mass Spectrometry | HRMS Analysis.
• Pharmaguideline. (2018, April 29). Differences between HPLC and UPLC.
• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1). Validation of Analytical Procedures: Text and Methodology.
• Journal of Pharmaceutical and Biomedical Analysis. (2022, July 7). Prospects of UPLC in Pharmaceutical Analysis over HPLC. Retrieved from Journal of Pharmaceutical and Biomedical Analysis website.
• Thermo Fisher Scientific. (2020, June 29). Re-defining Productivity for Small Molecule, High-resolution Mass Spectrometry Analysis.
• National Institutes of Health. (n.d.). High-Resolution Filtering for Improved Small Molecule Identification via GC/MS.
• American Pharmaceutical Review. (2022, April 15). High Performance Mass Spectrometry for Small Molecule and Protein Applications. Retrieved from American Pharmaceutical Review website.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Thermo Fisher Scientific. (n.d.). Analysis of Brominated Flame Retardants with High Resolution GC/MS.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from U.S.
• LCGC. (2023, December 8). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?
• Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers.
• Thermo Fisher Scientific. (n.d.). Overcoming analytical challenges for polybrominated diphenyl ethers (PBDEs) analysis in environmental samples using gas chromatography – Orbitrap mass spectrometry.
• International Council for Harmonisation. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
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• Benchchem. (2025). A Comparative Guide to Assessing the Purity of Synthesized 2-Bromo-6-isopropylpyrazine.
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• U.S. Food and Drug Administration. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics July 2015. Retrieved from U.S.
• PubChemLite. (n.d.). 2-bromo-6-cyclopropylpyrazine (C7H7BrN2).
• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
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• BLD Pharm. (n.d.). 2972820-27-0|2-Bromo-6-(cyclopropylmethoxy)pyrazine|BLD Pharm.
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• Benchchem. (n.d.). Application Note: Quantification of 2-Bromo-6-isopropylpyrazine using Chromatographic Techniques.
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Comparison of reactivity: 2-Bromo-6-cyclopropylpyrazine vs pyridine analogue

An in-depth technical comparison of 2-Bromo-6-cyclopropylpyrazine and its pyridine analogue (2-bromo-6-cyclopropylpyridine ) reveals fundamental differences in electronic topography that dictate entirely different approaches to late-stage functionalization. For drug development professionals and synthetic chemists, understanding the causality behind these reactivity profiles is critical for optimizing synthetic routes, selecting appropriate catalysts, and minimizing side reactions.

This guide provides an objective, data-driven comparison of their reactivity, supported by self-validating experimental protocols and mechanistic insights.

Electronic Topography and Causality in Reactivity

The seemingly simple substitution of a C-H group for a nitrogen atom (moving from pyridine to pyrazine) fundamentally rewrites the molecule's reactivity[1].

Nucleophilic Aromatic Substitution (SNAr): Pyrazines (1,4-diazines) possess two strongly electronegative nitrogen atoms in the aromatic ring, which drastically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). When a nucleophile attacks the 2-position of 2-bromo-6-cyclopropylpyrazine, the resulting anionic Meisenheimer complex is profoundly stabilized because the negative charge delocalizes directly onto the para-nitrogen atom[2][3]. The pyridine analogue lacks this secondary electron sink, making SNAr kinetically sluggish and thermodynamically less favorable.

Oxidative Addition (Cross-Coupling): In palladium-catalyzed cross-coupling reactions, the oxidative addition of Pd(0) into the C-Br bond is highly sensitive to the electron density of the aryl halide. Quantitative reactivity models demonstrate that the highly electron-deficient nature of pyrazines accelerates oxidative addition compared to pyridines[4]. Consequently, 2-bromo-6-cyclopropylpyrazine undergoes Suzuki-Miyaura and Buchwald-Hartwig couplings under milder conditions, whereas the pyridine analogue requires more robust ligands or elevated temperatures to overcome its higher activation barrier[5][6].

Impact of the Cyclopropyl Group: The cyclopropyl substituent acts as a weak

-donor (via Walsh orbitals) and introduces steric bulk at the 6-position. While this slightly dampens the extreme electrophilicity of the pyrazine core, the overriding electron-withdrawing effect of the two nitrogen atoms ensures that the pyrazine remains significantly more reactive than its pyridine counterpart.

Mechanistic Visualizations

Mechanistic divergence in SNAr: Pyrazine's second nitrogen stabilizes the Meisenheimer intermediate.

Decision matrix for Suzuki-Miyaura cross-coupling based on oxidative addition reactivity.

Quantitative Performance Data

The following table summarizes the expected performance of both scaffolds under identical baseline conditions, highlighting the necessity for condition divergence.

Reaction Type	Substrate	Reagents & Conditions	Time	Conversion / Yield
Thermal SNAr	2-Bromo-6-cyclopropylpyrazine	Morpholine (2.5 eq), DMF, 60°C	2 h	>95% (Complete SNAr)
Thermal SNAr	2-Bromo-6-cyclopropylpyridine	Morpholine (2.5 eq), DMF, 60°C	24 h	<5% (Requires Pd-catalysis)
Suzuki Coupling	2-Bromo-6-cyclopropylpyrazine	PhB(OH)₂ (1.2 eq), Pd(PPh₃)₄ (5 mol%), K₂CO₃, 60°C	4 h	92% (Clean conversion)
Suzuki Coupling	2-Bromo-6-cyclopropylpyridine	PhB(OH)₂ (1.2 eq), Pd(PPh₃)₄ (5 mol%), K₂CO₃, 60°C	12 h	45% (Sluggish oxidative addition)

Self-Validating Experimental Protocols

Protocol A: SNAr Amination (Morpholine)

Causality: Exploiting the low LUMO of the pyrazine ring allows for direct amination without the need for expensive palladium catalysts or ligands[1].

Procedure for 2-Bromo-6-cyclopropylpyrazine:

• Setup: In a 20 mL scintillation vial, dissolve 2-bromo-6-cyclopropylpyrazine (1.0 mmol) in anhydrous DMF (3.0 mL).

• Reagent Addition: Add morpholine (2.5 mmol). Causality: The excess morpholine acts as both the nucleophile and the acid scavenger to neutralize the generated HBr.

• Reaction: Stir at 60°C.

• Self-Validation Check: The reaction mixture will transition from colorless to pale yellow. Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (UV active, Rf ~0.6) will rapidly disappear, replaced by a highly UV-active product spot (Rf ~0.3) within 2 hours.

• Workup: Quench by pouring into ice-cold water (15 mL). The product will precipitate. Filter and wash with cold water to afford the pure 2-morpholino-6-cyclopropylpyrazine.

Note on Pyridine Analogue: Attempting this protocol on the pyridine analogue will fail. To achieve amination, you must pivot to a Buchwald-Hartwig protocol using Pd₂(dba)₃, RuPhos, and LiHMDS at 100°C[6].

Protocol B: Suzuki-Miyaura Cross-Coupling

Causality: Matching the oxidative addition rate with the transmetalation rate is critical. Pyrazines require milder bases to prevent hydrolytic degradation of the electron-poor core[5].

Procedure for 2-Bromo-6-cyclopropylpyrazine:

• Setup: Combine the pyrazine (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol) in a Schlenk tube. Causality: K₂CO₃ is a mild base; using stronger bases like Cs₂CO₃ with pyrazines can lead to undesired nucleophilic attack by hydroxide species generated in situ.

• Solvent: Add a degassed mixture of 1,4-dioxane/H₂O (4:1, 5 mL).

• Catalyst: Add Pd(PPh₃)₄ (5 mol%).

• Reaction: Heat to 60°C under an argon atmosphere for 4 hours.

• Self-Validation Check: The mixture will initially appear yellow but will transition to a dark suspension (Pd black formation) as the catalytic cycle terminates. Complete consumption of the bromide must be verified by GC-MS or TLC before proceeding.

• Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Note on Pyridine Analogue: The pyridine analogue's slower oxidative addition necessitates switching to a more electron-rich catalyst system (e.g., Pd(dppf)Cl₂) and a stronger base (Cs₂CO₃) at 90°C for 12 hours to force the reaction to completion[4].

References

1.[2] Title: Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? - ECHEMI Source: echemi.com URL:

2.[3] Title: Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Source: stackexchange.com URL:

3.[1] Title: A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC Source: nih.gov URL:

4.[4] Title: A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - PMC Source: nih.gov URL:

5.[5] Title: Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry Source: rsc.org URL:

6.[6] Title: A Comparative Guide to Ligand Performance in 2-Bromopyrazine Amination Reactions Source: benchchem.com URL:

Sources

• 1. A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40460A [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Mechanistic Causality: Why Co-Crystallization Outperforms Soaking

However, obtaining high-resolution X-ray crystallography data for proteins complexed with these intermediates presents a severe physical challenge. The cyclopropyl group introduces a rigid, highly specific

-hybridized steric bulk, while the pyrazine ring alters the local hydration network. When attempting to introduce these molecules into pre-existing protein crystals, the rigid nature of the intermediate often requires the protein to undergo an "induced fit" conformational change. If the protein is already locked in a crystal lattice, this forced conformational shift leads to severe steric clashes, lattice stress, and ultimately, crystal cracking or poor electron density maps[3].

To overcome this, structural biologists must choose between two primary methodologies: Automated Random Microseed Matrix-Screening (rMMS) Co-Crystallization (The Product/Platform approach) and Traditional Ligand Soaking (The Alternative). This guide objectively compares these two approaches, providing causality-driven, self-validating protocols for obtaining diffraction-quality data.

The fundamental difference between these two methods lies in the thermodynamic pathway of complex formation.

In traditional soaking, the apo-protein is crystallized first. The ligand must then diffuse through the solvent channels of the crystal lattice. Because cyclopropyl pyrazines are bulky and hydrophobic, they often suffer from restricted diffusion or require high concentrations of organic solvents (like DMSO), which degrades the lattice[3].

Conversely, rMMS Co-Crystallization allows the protein and ligand to bind in solution before crystallization[4]. The protein freely adopts the necessary induced-fit conformation. Because the resulting holo-complex often has different solubility parameters than the apo-protein, spontaneous nucleation is difficult. rMMS solves this by introducing microscopic seed crystals (often from the apo-protein) to bypass the nucleation energy barrier, forcing the holo-complex to grow in the metastable zone[5].

Thermodynamic pathways of ligand integration into crystal lattices.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, meaning each step contains an internal analytical check to verify success before proceeding.

Protocol A: Automated rMMS Co-Crystallization (Recommended)

This method utilizes an automated liquid handler (e.g., mosquito®) to dispense nanoliter drops, combining the protein-ligand complex, a sparse-matrix screen, and a microseed stock[4][6].

• Complex Formation: Incubate the purified target protein (e.g., 10-15 mg/mL) with a 3- to 5-fold molar excess of the cyclopropyl pyrazine intermediate for 2 hours at 4°C.

  • Causality: The incubation allows the rigid ligand to fully explore the binding pocket and lock the protein into its holo-conformation.

  • Validation Check: Run Dynamic Light Scattering (DLS) on the mixture. A monodisperse peak validates that the hydrophobic ligand has not induced protein aggregation.

• Seed Stock Preparation: Crush pre-existing apo-crystals in a stabilizing buffer using a Seed Bead kit and vortex for 3 minutes.

  • Validation Check: Inspect the seed stock under a light microscope. The absence of large crystalline chunks validates successful fragmentation into microseeds.

• Automated Plating: Using a liquid handler, set up sitting-drop vapor diffusion plates. Dispense 200 nL protein-ligand complex + 150 nL reservoir solution + 50 nL microseed stock.

  • Causality: The microseeds provide a template for epitaxial growth, drastically increasing the hit rate for the conformationally altered holo-protein[5].

• Equilibration & Harvesting: Incubate at 20°C.

  • Validation Check: At 24 hours, inspect drops. Clear drops indicate undersaturation; heavy amorphous precipitate indicates oversaturation. Adjust the seed stock dilution (e.g., 1:10 to 1:1000) in subsequent plates based on this feedback.

Protocol B: Traditional Ligand Soaking (Alternative)

• Apo-Crystal Growth: Grow apo-protein crystals using standard hanging-drop vapor diffusion.

  • Validation Check: Mount and shoot a test apo-crystal in the X-ray beam to establish a baseline resolution and mosaicity.

• Soaking Solution Preparation: Dissolve the cyclopropyl pyrazine intermediate in 100% DMSO, then dilute into the reservoir solution supplemented with 20% v/v glycerol (cryoprotectant) to a final ligand concentration of 5-10 mM.

  • Causality: DMSO must be capped at 2-5% v/v in the final drop to prevent the organic solvent from denaturing the protein lattice.

• Incubation: Transfer the apo-crystal into the soaking drop using a nylon loop. Incubate for 24 to 72 hours.

  • Validation Check: Monitor the crystal under cross-polarized light every 12 hours. If the crystal loses birefringence or develops macroscopic cracks, the rigid cyclopropyl moiety is destroying the lattice. The soak must be aborted, and the ligand concentration or soak time reduced.

Step-by-step workflow comparison of rMMS Co-Crystallization vs. Ligand Soaking.

Performance & Data Comparison

When applied to rigid motifs like cyclopropyl pyrazines (as seen in recent 1.97 Å resolution GluN2A structures[2] and HPK1 inhibitor campaigns[7]), automated rMMS co-crystallization consistently yields superior quantitative metrics compared to soaking.

Performance Metric	Automated rMMS Co-Crystallization	Traditional Ligand Soaking
Typical Resolution	1.8 Å – 2.2 Å (Preserves high-res diffraction)	2.5 Å – 3.0+ Å (Often degrades baseline)
Ligand Occupancy	> 90% (Uniform across the lattice)	< 60% (Variable, limited by diffusion)
Mosaicity	Low (< 0.5°) (Lattice forms around the complex)	High (> 1.0°) (Due to internal lattice stress)
Success Rate	High (~75%) for bulky/rigid intermediates	Low (~20%) for bulky cyclopropyl motifs
Protein Consumption	Moderate (Requires screening volumes)	Low (Uses pre-existing apo-crystals)
Conformational Bias	None (Captures true induced-fit state)	High (Biased by pre-existing apo-lattice)

Conclusion

For highly flexible, small, and highly soluble fragments, traditional ligand soaking remains a rapid and viable technique. However, for advanced drug development intermediates featuring rigid, bulky motifs like cyclopropyl pyrazines , the structural constraints of a pre-formed lattice are too severe. Automated rMMS Co-Crystallization is the definitive choice, providing the thermodynamic freedom necessary for induced-fit binding while utilizing microseeds to guarantee successful nucleation and high-resolution X-ray diffraction data.

References

• Source: Google Patents (EP4373817B1)
• 9MUM: Crystal structure of GluN1/GluN2A ligand-binding domain in complex with Compound 11, Glycine and Glutamate Source: RCSB Protein Data Bank URL
• Source: ACS Publications (Crystal Growth & Design)
• Microseed matrix-screening (rMMS)

Sources

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• 3. Structural Premise of Selective Deubiquitinase USP30 Inhibition by Small-Molecule Benzosulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. pubs.acs.org [pubs.acs.org]
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• 7. EP4373817B1 - Substituted pyrazine-2-carboxamides as hpk1 inhibitors for the treatment of cancer - Google Patents [patents.google.com]

Validating Regioselectivity in Pyrazine Boronic Acid Couplings: A Comparative Guide to Organoboron Reagents

The incorporation of pyrazine scaffolds is a cornerstone in the development of modern kinase inhibitors, CNS therapeutics, and biologically active natural products[1]. However, utilizing pyrazine as the nucleophilic partner in Suzuki-Miyaura cross-couplings presents a formidable synthetic challenge. The highly electron-deficient nature of the 1,4-diazine ring renders pyrazine-2-boronic acids exceptionally prone to hydrolytic C–B bond cleavage (protodeboronation)[2].

When attempting to couple these unstable species with polyhalogenated electrophiles (e.g., 2-bromo-4-chloropyridine), the rapid degradation of the boron species fundamentally alters the reaction kinetics. This guide objectively compares the performance of three distinct pyrazine organoboron reagents—Boronic Acids, Pinacol Esters (Bpin), and MIDA Boronates—and provides a self-validating protocol for achieving and quantifying strict regioselectivity.

The Mechanistic Challenge: Protodeboronation vs. Regioselectivity

Regioselective cross-coupling on a dihaloarene relies entirely on the differential Bond Dissociation Energies (BDEs) of the carbon-halogen bonds[3]. In the case of 2-bromo-4-chloropyridine, the C–Br bond is significantly weaker than the C–Cl bond, kinetically favoring the initial oxidative addition of Pd(0) at the C2 position.

However, regioselectivity is not solely dictated by the electrophile; it is intimately tied to the stability of the nucleophile. If the pyrazine boronic acid undergoes rapid protodeboronation, the effective concentration of the transmetalating agent plummets. To drive the reaction to completion, chemists are often forced to compensate by raising the reaction temperature or increasing the catalyst loading. These forcing conditions provide sufficient thermal energy to overcome the higher activation barrier of the C–Cl bond, leading to off-target oxidative addition and the formation of C4-coupled or bis-coupled impurities[4].

By employing a protected boron species, such as a MIDA boronate, the active pyrazine boronic acid is slowly released via base-mediated hydrolysis[2]. This maintains a low, steady-state concentration of the boronic acid that is rapidly consumed by the catalytic cycle, ensuring that the transmetalation rate outcompetes the protodeboronation rate. This allows the reaction to proceed under the mild conditions required to preserve strict C2 regioselectivity.

Mechanistic pathway of MIDA boronate slow-release mitigating protodeboronation.

Reagent Performance Comparison

To objectively evaluate the impact of the boron protecting group on coupling efficiency, we compare the performance of three pyrazine boron reagents coupled with 2-bromo-4-chloropyridine under standardized conditions (Pd(dppf)Cl₂, K₃PO₄, 1,4-Dioxane/H₂O, 60 °C).

Boron Reagent	Bench Stability	Protodeboronation (%)	Regioselectivity (C2:C4)	Isolated Yield (%)
Pyrazine-2-boronic acid	Poor (< 2 Days)	65%	82:18	28%
Pyrazine-2-Bpin	Moderate (~ 3 Weeks)	25%	91:9	64%
Pyrazine-2-MIDA boronate	Excellent (> 2 Years)	< 5%	>99:1	92%

Data Synthesis: The unprotected boronic acid fails to deliver synthetically useful yields due to rapid degradation, which subsequently erodes regioselectivity as the reaction stalls. While the pinacol ester (Bpin) offers a viable middle ground, the MIDA boronate provides near-perfect regioselectivity (>99:1) by enabling a highly controlled, slow-release transmetalation environment[2].

Self-Validating Experimental Protocol

A robust protocol must do more than synthesize a product; it must validate its own mechanistic assumptions. The following methodology incorporates an internal standard (1,3,5-trimethoxybenzene) upfront. This allows the chemist to use quantitative NMR (qNMR) to track mass balance, definitively proving whether low yields are due to incomplete oxidative addition or rapid protodeboronation.

Experimental workflow for validating regioselectivity and mass balance.

Step-by-Step Methodology:

• Reagent Preparation (Glovebox/Schlenk): To an oven-dried Schlenk flask, add 2-bromo-4-chloropyridine (1.0 equiv, 0.5 mmol), Pyrazine-2-MIDA boronate (1.2 equiv, 0.6 mmol), Pd(dppf)Cl₂ (5 mol%), and 1,3,5-trimethoxybenzene (0.5 equiv, internal standard). Purge the flask with argon for 10 minutes.

• Slow-Release Suzuki Coupling: Inject degassed 1,4-dioxane (4.0 mL) followed by a degassed aqueous solution of 3M K₃PO₄ (1.0 mL). The biphasic nature and the specific base choice are critical for the controlled hydrolysis of the MIDA ligand. Heat the mixture to exactly 60 °C for 12 hours. Crucial Causality: Keeping the temperature at 60 °C prevents the thermal activation of the C–Cl bond, preserving C2 selectivity.

• Reaction Quenching & Extraction: Cool the reaction to room temperature. Quench with saturated aqueous NH₄Cl (5 mL) to halt any further base-mediated hydrolysis or coupling. Extract the aqueous layer with EtOAc (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• qNMR and Regioisomer Analysis: Dissolve the crude mixture in CDCl₃.

  • Mass Balance Validation: Integrate the internal standard peak (s, 6.08 ppm) against the unsubstituted pyrazine waste peaks (~8.5 ppm) to quantify the exact percentage of protodeboronation.

  • Regioselectivity Validation: Run the crude mixture through LC-MS to determine the exact ratio of the C2-coupled product versus the C4-coupled isomer based on UV absorption (254 nm) and mass fragmentation.

References

1.[2] A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - Journal of the American Chemical Society / ResearchGate - 2 2.[1] Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry / RSC Publishing - 1 3.[3] Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC / NIH - 3 4.[4] Palladium Catalyzed One-Pot Sequential Suzuki Cross-Coupling–Direct C–H Functionalization of Imidazo[1,2-a]pyrazines - Organic Letters / ACS Publications - 4

Sources

• 1. Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40460A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Bromo-6-cyclopropylpyrazine

Handling 2-Bromo-6-cyclopropylpyrazine (CAS 1086382-98-0)[1] requires a nuanced approach that goes beyond generic laboratory safety protocols. As a highly reactive halogenated heterocycle, this compound is a critical building block in pharmaceutical development, frequently utilized in palladium-catalyzed cross-coupling reactions to synthesize PIM kinase inhibitors[2] and novel calcium channel blockers[3].

To build a self-validating safety system in your laboratory, you must understand why this chemical is hazardous, how to interrupt its exposure pathways, and how to execute operational and disposal procedures with precision.

Part 1: The Mechanistic Basis of the Hazard Profile

Safety protocols are only effective when researchers understand the chemical causality behind them. The pyrazine ring is inherently electron-deficient. When coupled with a bromine atom at the 2-position, the resulting C-Br bond becomes highly susceptible to nucleophilic aromatic substitution (SNAr) and oxidative addition[2].

While this electrophilicity is exactly what makes it a valuable reagent for API synthesis, it also means the molecule will readily react with nucleophilic functional groups (such as thiols and amines) present in human epidermal and mucosal tissues. Furthermore, the cyclopropyl group enhances the molecule's lipophilicity, accelerating dermal penetration compared to unsubstituted pyrazines.

Toxicological hazard pathways for 2-bromo-6-cyclopropylpyrazine exposure.

Table 1: Chemical and Hazard Profile Summary

Property / Hazard	Value / Code	Scientific Implication
CAS Number	1086382-98-0[1]	Unique identifier for inventory and regulatory tracking.
Molecular Weight	199.05 g/mol [4]	Low MW contributes to volatility and inhalation risk.
Acute Toxicity	H302[4]	Harmful if swallowed; mandates strict hygiene controls.
Skin Irritation	H315[5]	Electrophilic reaction with epidermal proteins.
Eye Irritation	H319[5]	Risk of severe ocular tissue damage upon contact.

| Respiratory | H335[5] | Vapors irritate mucous membranes; requires local exhaust. |

Part 2: Personal Protective Equipment (PPE) Matrix

A robust safety system relies on redundant layers of protection. The following PPE matrix is engineered specifically to interrupt the exposure pathways of lipophilic, electrophilic heterocycles.

Table 2: Quantitative PPE Specifications

PPE Category	Specification	Quantitative Metric	Causality / Justification
Hand Protection	Nitrile Gloves	≥0.11 mm thickness	Prevents permeation of lipophilic pyrazine derivatives. Double-gloving is recommended.
Eye Protection	Safety Goggles	ANSI Z87.1 certified	Forms a tight seal to block volatile H335 irritants from reaching ocular mucosa.
Body Protection	Lab Coat	100% Cotton / FR	Minimizes dermal exposure and prevents static discharge during powder handling.

| Respiratory | Fume Hood | 80-100 fpm face velocity | Actively extracts vapors from the breathing zone, mitigating inhalation risks. |

Part 3: Operational Workflow & Step-by-Step Methodologies

Standard operating procedures must bridge the gap between theoretical safety and benchtop reality. The following workflows ensure chemical integrity while protecting the researcher.

Operational safety workflow for handling 2-Bromo-6-cyclopropylpyrazine from receipt to disposal.

Protocol A: Safe Dispensing and Reaction Setup

• Environmental Verification: Before opening the reagent bottle, verify that the chemical fume hood has a continuous face velocity of 80-100 feet per minute (fpm). Clear the workspace of incompatible materials, particularly strong oxidizers.

• PPE Donning: Equip ANSI Z87.1 safety goggles, a flame-retardant lab coat, and double-layered nitrile gloves.

• Inert Atmosphere Handling: Because 2-Bromo-6-cyclopropylpyrazine is frequently utilized in moisture- and oxygen-sensitive cross-coupling reactions[2], purge the reaction vessel with Argon or Nitrogen. Weigh the compound using an anti-static spatula to prevent airborne particulate generation.

• Decontamination: Immediately after transfer, wipe down the analytical balance and spatulas with an isopropanol-soaked wipe. Dispose of the wipe strictly in a designated halogenated waste container.

Protocol B: Spill Response and Halogenated Waste Disposal

Because of the bromine atom, this compound and any solvent it contaminates must be treated strictly as halogenated waste . Mixing halogenated waste with non-halogenated solvent streams can lead to highly exothermic reactions or the formation of explosive mixtures in the waste carboy.

• Immediate Containment: In the event of a spill, immediately lower the fume hood sash to maximize exhaust velocity. Do not allow the chemical to enter laboratory drains.

• Inert Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry sand or vermiculite. Crucial Note: Never use combustible absorbents like sawdust, as halogenated compounds can react unpredictably.

• Collection and Segregation: Sweep the absorbed mixture using a non-sparking tool into a chemically resistant, clearly labeled "Halogenated Organic Waste" container.

• Final Disposal: Route the segregated waste to a licensed hazardous waste facility for high-temperature incineration.

References

• [2] Title: WO2012078777A1 - Bicyclic compounds as pim inhibitors. Source: Google Patents. URL:

• [3] Title: US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers. Source: Google Patents. URL:

Sources

• 1. 2-bromo-6-cyclopropylpyrazine - CAS:1086382-98-0 - Abovchem [abovchem.com]
• 2. WO2012078777A1 - Bicyclic compounds as pim inhibitors - Google Patents [patents.google.com]
• 3. US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers - Google Patents [patents.google.com]
• 4. 1086382-78-6|2-Bromo-5-cyclopropylpyrazine|BLD Pharm [bldpharm.com]
• 5. tcichemicals.com [tcichemicals.com]